Trichloromethanesulfinyl chloride

• CAS: 25004-95-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Trichloromethyl Sulfur Chlorides

A Note on Nomenclature: The query "Trichloromethanesulfinyl chloride" (CCl₃S(O)Cl) represents a specific chemical structure. However, in chemical literature and commercial databases, two closely related and often confused compounds are more prevalent: Trichloromethanesulfonyl chloride (CCl₃SO₂Cl) and Trichloromethanesulfenyl chloride (CCl₃SCl). Given the potential for nomenclatural ambiguity, this guide will provide a comprehensive overview of the physical properties of these two well-documented and industrially significant compounds to best serve the research and drug development community. Clarity in identifying the correct compound via its CAS number is paramount for experimental success and safety.

Part 1: Trichloromethanesulfonyl Chloride (CAS: 2547-61-7)

Trichloromethanesulfonyl chloride, also known as trichloromethylsulfonyl chloride, is a highly reactive crystalline solid.[1][2] Its utility as a potent reagent for introducing the trichloromethanesulfonyl group makes it valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1]

Core Physical and Chemical Properties

The fundamental physical characteristics of Trichloromethanesulfonyl chloride are summarized below, providing a baseline for its handling, storage, and application in experimental design.

Property	Value	Source(s)
CAS Number	2547-61-7	[1][2]
Molecular Formula	CCl₄O₂S	[1][2]
Molecular Weight	217.87 g/mol	[1][2]
Appearance	White to almost white powder or crystal	[1]
Melting Point	139 - 143 °C	[1]
Boiling Point	170 - 157 °C (literature value, range may indicate decomposition)	[1]
Density	1.800 g/cm³ (literature value)	[1]

Spectroscopic and Analytical Data

Structural elucidation and purity assessment rely on various spectroscopic techniques.

• Mass Spectrometry (GC-MS): Key fragments observed in GC-MS analysis provide a distinct fingerprint for identification.[2]

• Infrared (IR) Spectroscopy: FTIR spectra, often obtained using a KBr wafer technique, will show characteristic absorption bands for S=O (sulfonyl) and C-Cl bonds.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR data is available for confirming the carbon environment.[2]

Synthesis, Reactivity, and Applications

Synthesis: From a practical standpoint, Trichloromethanesulfonyl chloride is prepared via the oxidation of Trichloromethanesulfenyl chloride.[3] An older method involves a slow, low-yield reaction with nitric acid, highlighting the need for more efficient modern synthetic protocols.[3]

Reactivity and Applications: This compound's high reactivity is central to its utility.[1]

• It serves as an efficient free-radical chlorinating agent.[4]

• It is a key reagent for synthesizing sulfonamides, a critical functional group in many antibacterial drugs.[1]

• In polymer chemistry, it is used to modify polymers to enhance thermal stability and chemical resistance.[1]

• It reacts with silyl enol ethers in the presence of a ruthenium catalyst to form α-chloroacetophenones and related compounds, demonstrating its role in complex organic transformations.[4]

Safety and Handling

GHS Hazard Classification: Trichloromethanesulfonyl chloride is a hazardous substance requiring stringent safety protocols.[2]

• Skin Corrosion/Irritation (H314): Causes severe skin burns and eye damage.[2]

• Serious Eye Damage/Eye Irritation (H318): Causes serious eye damage.[2]

• Specific Target Organ Toxicity - Single Exposure (H335): May cause respiratory irritation.[2]

Handling and Storage:

• Store at room temperature in a well-sealed container.[1]

• All handling should be performed in a chemical fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[4]

• Avoid inhalation of dust and contact with skin and eyes.

Experimental Workflow: Purity Assessment by Titration

The purity of Trichloromethanesulfonyl chloride is often specified as ≥95% by titration.[1] The following workflow outlines the logical steps for such a validation.

Caption: Workflow for purity determination of Trichloromethanesulfonyl chloride via back-titration.

Part 2: Trichloromethanesulfenyl Chloride (CAS: 594-42-3)

Trichloromethanesulfenyl chloride, also widely known by its historical name perchloromethyl mercaptan, is a yellow, oily liquid with a pungent, acrid odor.[5][6] It is a potent electrophile used as an intermediate in the synthesis of dyes and, notably, fungicides like captan and folpet.[6][7]

Core Physical and Chemical Properties

The distinct physical properties of this liquid reagent are crucial for its differentiation from its sulfonyl analog and for its safe application in synthesis.

Property	Value	Source(s)
CAS Number	594-42-3	[8][9]
Molecular Formula	CCl₄S	[5][8][9]
Molecular Weight	185.89 g/mol	[8][9]
Appearance	Yellow, oily liquid with a pungent odor	[5]
Boiling Point	146 - 148 °C (at 760 mmHg)	[8]
Density	1.7 g/mL (at 25 °C)	[8]
Refractive Index (n₂₀/D)	1.537	[8]
Vapor Pressure	0.4 kPa (3.0 mmHg) at 20 °C	[5][6]
Vapor Density	6.41 (vs. air)	[8]
Solubility	Insoluble in water (reacts); soluble in organic solvents	[6][7]

Synthesis, Reactivity, and Applications

Synthesis: The industrial preparation of Trichloromethanesulfenyl chloride involves the reaction of carbon disulfide with chlorine, often in the presence of a catalyst like iodine or activated carbon.[10][11]

Reactivity and Applications:

• The compound is highly reactive and functions as a potent electrophile.[7]

• It reacts with water, decomposing to produce toxic and corrosive fumes such as hydrogen chloride.[5][7]

• Its primary use is in organic synthesis for the preparation of thioesters and other sulfur-containing compounds.[7] It is a key building block for certain agricultural fungicides.[6]

Safety and Handling

GHS Hazard Classification: This is a highly toxic and corrosive liquid.

• Toxicity: The substance can be absorbed into the body by inhalation of its vapor, through the skin, and by ingestion.[5] High concentrations can cause lung edema, with effects that may be delayed.[5]

• Irritation: It is severely irritating to the eyes, skin, and respiratory tract.[5]

• Chemical Dangers: It decomposes on heating to produce toxic fumes (hydrogen sulfide, sulfur oxides) and reacts with bases, oxidants, and reducing agents.[5]

Handling and Storage:

• Work must be conducted in a well-ventilated area, preferably a certified chemical fume hood.[7]

• Use personal protection, including a chemical protection suit and self-contained breathing apparatus for spill response.[5]

• Store in a well-closed, unbreakable container, separated from food and feedstuffs.[5]

Experimental Protocol: Determination of Refractive Index

The refractive index is a critical physical property for identifying a liquid substance and assessing its purity. The following protocol details its measurement using a standard Abbe refractometer.

Objective: To accurately measure the refractive index of a liquid sample of Trichloromethanesulfenyl chloride at 20°C.

Materials:

• Abbe Refractometer

• Constant temperature water bath (set to 20°C)

• Trichloromethanesulfenyl chloride sample

• Pasteur pipette

• Lint-free lens paper

• Ethanol or acetone (for cleaning)

Methodology:

• System Preparation:

  • Ensure the refractometer is clean and calibrated using a standard of known refractive index (e.g., distilled water).

  • Connect the refractometer prisms to the water bath and allow the temperature to equilibrate to 20.0 ± 0.2°C.

• Sample Application:

  • Open the prism assembly. Using a clean Pasteur pipette, apply 2-3 drops of the Trichloromethanesulfenyl chloride sample onto the surface of the lower prism.

  • Close the prism assembly firmly and immediately. The liquid should spread evenly between the prisms.

• Measurement:

  • Look through the eyepiece. Turn the coarse adjustment knob until the light field comes into view.

  • Adjust the knob until the field is split into a light and a dark section.

  • Turn the dispersion compensator to eliminate any color fringe at the borderline, creating a sharp, single line.

  • Fine-tune the adjustment knob to center the sharp borderline exactly on the crosshairs of the reticle.

• Reading and Cleaning:

  • Press the "Read" button or look at the internal scale to obtain the refractive index value.

  • Record the value and the temperature.

  • Immediately clean the prisms by gently wiping with lint-free paper moistened with ethanol or acetone.

Caption: Experimental workflow for measuring the refractive index of Trichloromethanesulfenyl chloride.

Conclusion

While their names are similar, Trichloromethanesulfonyl chloride and Trichloromethanesulfenyl chloride are distinct chemical entities with vastly different physical properties, reactivity, and applications. The former is a solid sulfonyl chloride used for chlorination and sulfonamide synthesis, while the latter is a toxic liquid sulfenyl chloride used as a building block for fungicides. Researchers and drug development professionals must exercise extreme diligence, relying on the CAS number for definitive identification to ensure experimental safety, accuracy, and reproducibility.

References

• National Center for Biotechnology Information. (n.d.). Trichloromethanesulfonyl chloride. PubChem Compound Database. Retrieved January 27, 2026, from [Link]

• Sosnovsky, G. (1956). The Chemistry Of Trichloromethanesulfenyl Chloride. Chemical Reviews, 58(1), 509-540.

• International Labour Organization & World Health Organization. (2021). ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE. Retrieved January 27, 2026, from [Link]

• CAS Common Chemistry. (n.d.). Trichloromethanesulfenyl chloride. Retrieved January 27, 2026, from [Link]

• Wikipedia. (n.d.). Triphenylmethyl chloride. Retrieved January 27, 2026, from [Link]

• Wikipedia. (n.d.). Trichloromethane sulfenyl chloride. Retrieved January 27, 2026, from [Link]

• Google Patents. (1974). US3808270A - Process for producing trichloromethane sulfenyl chloride.

• ResearchGate. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Retrieved January 27, 2026, from [Link]

• PubMed Central. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved January 27, 2026, from [Link]

• Schechter, M. S., & Haller, H. L. (1941). The Preparation of Trichloromethanesulfonyl Chloride. Journal of the American Chemical Society, 63(12), 3507-3508.

• Cheméo. (n.d.). Chemical Properties of Trifluoromethanesulfonyl chloride (CAS 421-83-0). Retrieved January 27, 2026, from [Link]

• ACS Publications. (n.d.). Some reactions of trichloromethanesulfenyl chloride with alcohols and thiols. Journal of Chemical & Engineering Data. Retrieved January 27, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Trichloromethanesulfonyl chloride | CCl4O2S | CID 75684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trichloromethanesulfonyl chloride 97 2547-61-7 [sigmaaldrich.com]
• 5. ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE [chemicalsafety.ilo.org]
• 6. Trichloromethane sulfenyl chloride - Wikipedia [en.wikipedia.org]
• 7. CAS 594-42-3: Trichloromethanesulfenyl chloride [cymitquimica.com]
• 8. Trichloromethanesulfenyl chloride = 96 594-42-3 [sigmaaldrich.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. US3808270A - Process for producing trichloromethane sulfenyl chloride - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Researchers: Atom Transfer Radical Addition (ATRA) Reactions with Trichloromethanesulfinyl Chloride

Foreword: A Modern Approach to Alkene Difunctionalization

For the contemporary researcher in organic synthesis and drug development, the quest for efficient, atom-economical, and selective methods for carbon-carbon and carbon-heteroatom bond formation is perpetual. Atom Transfer Radical Addition (ATRA) reactions have emerged as a powerful tool for the difunctionalization of alkenes, offering a strategic advantage over traditional methods that may require harsh conditions or stoichiometric, hazardous initiators.[1][2] This guide focuses on a particularly potent and versatile ATRA reagent: trichloromethanesulfinyl chloride (Cl₃CSCl).

The introduction of both a chlorine atom and a trichloromethylthioether group across a double bond in a single, catalytic step opens up a rich chemical space for further molecular elaboration. The resulting α-chloro trichloromethylthioethers are valuable synthetic intermediates, poised for subsequent nucleophilic substitution or further transformations at the sulfur center. This document serves as a comprehensive technical guide, grounded in mechanistic understanding and practical, field-proven protocols, to empower researchers to successfully implement this powerful transformation in their synthetic endeavors.

The Scientific Bedrock: Understanding the 'Why' Before the 'How'

A robust experimental design is built upon a solid theoretical foundation. Before delving into protocols, it is crucial to understand the principles governing the ATRA reaction and the specific characteristics of trichloromethanesulfinyl chloride that make it a unique reagent.

The Essence of Atom Transfer Radical Addition (ATRA)

At its core, ATRA is a catalytic process for the addition of a radical and a transferable atom (typically a halogen) across an unsaturated C-C bond.[3][4] Unlike classical radical additions that often require stoichiometric and potentially explosive initiators, ATRA reactions are mediated by a catalyst, most commonly a transition metal complex.[5] This catalytic nature not only enhances safety and sustainability but also provides a greater degree of control over the reaction.

The generalized mechanism of a transition metal-catalyzed ATRA reaction is a chain process, as depicted below. The key steps involve the activation of a dormant species (R-X) by a low-valent metal catalyst to generate a radical intermediate, which then adds to an alkene. The resulting radical adduct subsequently abstracts a halogen atom from a high-valent metal species to furnish the product and regenerate the active catalyst.

Trichloromethanesulfinyl Chloride: A Reagent of Unique Reactivity

Trichloromethanesulfinyl chloride (Cl₃CSCl) is a pale yellow, oily liquid with a pungent odor.[6] Its reactivity is dominated by the labile sulfur-chlorine bond. Under the appropriate catalytic conditions, this bond can be homolytically cleaved to generate the trichloromethanethiol radical (Cl₃CS•). This radical is the key intermediate that initiates the addition to the alkene.

It is critical to distinguish trichloromethanesulfinyl chloride (a sulfenyl chloride) from its sulfonyl chloride analogue, trichloromethanesulfonyl chloride (Cl₃CSO₂Cl). The sulfenyl chloride is generally more reactive in these radical additions and leads to the formation of thioethers, whereas the sulfonyl chloride would yield sulfones.

Safety First: Handling a Potent Reagent

Trustworthiness in science begins with safety. Trichloromethanesulfinyl chloride is a hazardous substance and must be handled with appropriate precautions in a well-ventilated chemical fume hood.

Hazards Associated with Trichloromethanesulfinyl Chloride:

• Corrosive: Causes severe skin burns and eye damage.[6]

• Respiratory Irritant: Inhalation of vapors can cause severe irritation to the respiratory tract, and high concentrations may lead to pulmonary edema.[6]

• Water Reactive: Decomposes on contact with water, producing toxic and corrosive fumes including hydrogen chloride, sulfur dioxide, and carbon dioxide.[6]

Mandatory Safety Protocols:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., butyl rubber), chemical splash goggles, a face shield, and a flame-retardant lab coat.

• Ventilation: All manipulations must be performed in a certified chemical fume hood.

• Inert Atmosphere: Due to its moisture sensitivity, handle and store under an inert atmosphere (e.g., nitrogen or argon). Use dry glassware and solvents.

• Disposal: All waste containing trichloromethanesulfinyl chloride must be quenched carefully (see quenching protocol below) and disposed of in accordance with local regulations. Do not mix with other waste streams without quenching.

Emergency Procedures:

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

Photocatalytic ATRA of Alkenes with Trichloromethanesulfinyl Chloride: A Detailed Protocol

The following protocol is based on a highly efficient copper-photocatalyzed system. This method offers mild reaction conditions, broad substrate scope, and excellent yields for the synthesis of α-chloro trichloromethylthioethers.

The Catalytic Heart: A Copper(I) Photocatalyst

This protocol utilizes a copper(I) complex, [Cu(dmp)₂]BF₄ (dmp = 2,9-dimethyl-1,10-phenanthroline), as the photocatalyst. Copper-based photocatalysts have gained prominence as a more sustainable and economical alternative to precious metal catalysts like iridium and ruthenium.[2] The excited state of the Cu(I) complex is a potent reductant, capable of activating the trichloromethanesulfinyl chloride to initiate the radical chain reaction.

Experimental Workflow Diagram

Caption: A streamlined workflow for the photocatalytic ATRA reaction.

Step-by-Step Experimental Protocol

Materials and Reagents:

• Alkene (substrate)

• Trichloromethanesulfinyl chloride (Cl₃CSCl)

• [Cu(dmp)₂]BF₄ (catalyst, 1 mol%)

• Anhydrous dichloromethane (DCM)

• Schlenk tube or other suitable reaction vessel with a stir bar

• Blue LED light source (e.g., 450 nm)

• Standard glassware for work-up and purification

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add the alkene (0.5 mmol, 1.0 equiv) and [Cu(dmp)₂]BF₄ (0.005 mmol, 0.01 equiv).

• Solvent Addition: Add anhydrous dichloromethane (2 mL).

• Degassing: Seal the tube and degas the solution by three freeze-pump-thaw cycles to remove dissolved oxygen, which can quench the radical reaction.

• Reagent Addition: Backfill the tube with an inert atmosphere (N₂ or Ar). Under a positive pressure of inert gas, add trichloromethanesulfinyl chloride (0.75 mmol, 1.5 equiv) via syringe.

  • Expert Insight: A slight excess of the sulfinyl chloride is often beneficial to ensure complete consumption of the alkene.

• Photocatalysis: Place the reaction vessel in front of a blue LED light source (e.g., 450 nm) and stir vigorously at room temperature. The reaction progress can be monitored by TLC or GC-MS. A typical reaction time is 2 hours.

• Work-up: Upon completion, the reaction mixture can be concentrated directly.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired α-chloro trichloromethylthioether.

Quenching Procedure for Excess Trichloromethanesulfinyl Chloride

For larger scale reactions or if significant excess of Cl₃CSCl is used, a quenching step is recommended before work-up.

• Cool the reaction mixture in an ice bath.

• Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: This is an exothermic reaction and will release gas (CO₂).

• Stir the biphasic mixture vigorously for 30 minutes to ensure complete hydrolysis of the excess reagent.

• Proceed with the standard aqueous work-up.

Mechanistic Rationale: A Deeper Dive into the Catalytic Cycle

The proposed mechanism for the copper-photocatalyzed ATRA of trichloromethanesulfinyl chloride is a radical chain process initiated by a photoredox event.

Caption: The photocatalytic cycle for the ATRA of trichloromethanesulfinyl chloride.

Explanation of the Catalytic Cycle:

• Photoexcitation: The Cu(I) catalyst absorbs a photon from the blue light, promoting it to an excited state (*[Cu(dmp)₂]⁺), which is a strong reducing agent.

• Single Electron Transfer (SET): The excited catalyst transfers an electron to trichloromethanesulfinyl chloride. This results in the fragmentation of the C-S bond, generating the trichloromethanethiol radical (Cl₃CS•) and a chloride anion, while the catalyst is oxidized to Cu(II).

• Radical Addition: The electrophilic trichloromethanethiol radical adds to the alkene at the less substituted carbon to form a more stable radical intermediate.

• Chain Propagation: This radical intermediate abstracts a chlorine atom from another molecule of trichloromethanesulfinyl chloride. This step forms the final α-chloro trichloromethylthioether product and regenerates the trichloromethanethiol radical, which can then participate in another addition, thus propagating the radical chain. The high quantum yield of this reaction (often much greater than 1) is strong evidence for this efficient chain process.

Scope and Limitations: A Guide to Substrate Selection

The copper-photocatalyzed ATRA of trichloromethanesulfinyl chloride is compatible with a wide range of alkenes. The table below summarizes typical substrate classes and their reactivity.

Substrate Class	Example	Typical Yield	Notes
Styrenes	4-Chlorostyrene	>95%	Electron-donating and electron-withdrawing groups are well-tolerated.
Electron-poor Alkenes	Methyl Acrylate	~70-90%	Good yields are obtained with acrylates and methacrylates.
Electron-rich Alkenes	3,4-Dihydro-2H-pyran	~50-60%	Moderate yields, elimination of HCl from the product can be a side reaction.
Alkyl Alkenes	1-Octene	Good	Generally provides good yields, though may be slower than styrenes.

Limitations:

• Protic Functional Groups: Alkenes containing acidic protons (e.g., alcohols, amines, thiols) are generally not suitable substrates as these functional groups can react with trichloromethanesulfinyl chloride.

• Steric Hindrance: Highly substituted alkenes may react sluggishly or not at all due to steric hindrance around the double bond.

Troubleshooting Guide: Navigating Experimental Challenges

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Oxygen in the reaction mixture. 2. Impure or wet solvent/reagents. 3. Inefficient light source. 4. Deactivated catalyst.	1. Ensure thorough degassing of the reaction mixture. 2. Use freshly distilled, anhydrous solvents and pure reagents. 3. Position the reaction vessel as close as possible to the light source. Check the wavelength and intensity of the LEDs. 4. Use fresh catalyst.
Formation of Side Products	1. Dimerization of radicals. 2. Elimination of HCl from the product. 3. Polymerization of the alkene.	1. This can occur at high radical concentrations. Try lowering the catalyst loading or light intensity. 2. This is more common with electron-rich alkenes. Minimize reaction time and avoid basic conditions during work-up if possible. 3. Lower the reaction temperature and ensure a sufficient amount of the ATRA reagent is present.
Inconsistent Results	1. Variations in reaction setup. 2. Inconsistent degassing. 3. Degradation of trichloromethanesulfinyl chloride.	1. Keep the distance to the light source and stirring rate consistent between runs. 2. Standardize the degassing procedure. 3. Use freshly opened or properly stored reagent.

Conclusion: A Valuable Tool for Chemical Synthesis

The atom transfer radical addition of trichloromethanesulfinyl chloride to alkenes, particularly through modern photocatalytic methods, represents a highly effective and versatile strategy for the synthesis of complex chlorinated thioethers. By understanding the underlying mechanism, adhering to strict safety protocols, and utilizing optimized experimental procedures, researchers can confidently employ this reaction to advance their synthetic campaigns in pharmaceutical discovery and materials science. This guide provides the necessary foundation for both novice and experienced chemists to harness the power of this important transformation.

References

• Atom Transfer Radical Addition to Alkenes using Fukuzumi Photocatalyst for Regioselective Functionalization of Quinoxalin-2(1H)-ones. ChemRxiv.

• Shedding Light on Atom-Transfer Radical Addition Reactions. ChemistryViews. [Link]

• Atom Transfer Radical Addition via Dual Photoredox/Manganese Catalytic System. MDPI. [Link]

• Copper-photocatalyzed ATRA reactions: concepts, applications, and opportunities. Royal Society of Chemistry. [Link]

• Photocatalytic Atom Transfer Radical Addition to Olefins Utilizing Novel Photocatalysts. National Institutes of Health. [Link]

• Atom Transfer Radical Addition Reactions of Quinoxalin-2(1H)-ones with CBr4 and Styrenes Using Mes-Acr-MeClO4 Photocatalyst. ACS Publications. [Link]

• Visible Light-Mediated Atom Transfer Radical Addition via Oxidative and Reductive Quenching of Photocatalysts. Journal of the American Chemical Society. [Link]

• Photocatalytic systems: reactions, mechanism, and applications. RSC Publishing. [Link]

• ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE. ILO and WHO. [Link]

• Catalyst Regeneration in Transition-Metal-Mediated Atom-Transfer Radical Addition (ATRA) and Cyclization (ATRC) Reactions. ResearchGate. [Link]

• Progress in Photocatalysis for Organic Chemistry. ACS Publications. [Link]

• Copper-Catalyzed Three-Component Photo-ATRA-Type Reaction for Asymmetric Intermolecular C–O Coupling. ACS Catalysis. [Link]

• sulphuryl chloride - Sdfine. Sdfine. [Link]

• ISO Photocatalysis Advice. Reddit. [Link]

• Introduction to Transition Metals and Mechanistic Steps. Chemistry LibreTexts. [Link]

• Safety Data Sheet: Trichloromethane. Carl ROTH. [Link]

• High-Performance Photocatalysts for Organic Reactions. ResearchGate. [Link]

• Visible Light-Induced Transition Metal Catalysis. National Institutes of Health. [Link]

• Photocatalytic ATRA reactions. ResearchGate. [Link]

• Photocatalysis with organic dyes: facile access to reactive intermediates for synthesis. The Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. chemistryviews.org [chemistryviews.org]
• 2. Copper-photocatalyzed ATRA reactions: concepts, applications, and opportunities - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Photocatalytic Atom Transfer Radical Addition to Olefins Utilizing Novel Photocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE [chemicalsafety.ilo.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Trichloromethanesulfinyl Chloride

Section 1: Frequently Asked Questions (FAQs) & Predicted Properties

This section addresses fundamental questions regarding the handling, storage, and expected chemical nature of Trichloromethanesulfinyl chloride.

Q1: What are the predicted properties and structure of Trichloromethanesulfinyl chloride?

A1: Trichloromethanesulfinyl chloride, with the chemical formula CCl₄OS, possesses a central sulfur atom bonded to an oxygen atom, a chlorine atom, and a trichloromethyl group.

• Structure: The sulfur atom is chiral and exists in a pyramidal geometry.

• Reactivity: The molecule is expected to be a potent electrophile. The sulfur atom is rendered highly electron-deficient by the attached oxygen, chlorine, and the strongly electron-withdrawing trichloromethyl group. This makes it highly susceptible to attack by nucleophiles.

• Physical State: By analogy with similar low-molecular-weight sulfinyl chlorides, it is likely a volatile liquid or a low-melting solid at room temperature, possessing a sharp, pungent, and irritating odor. For instance, trichloromethanesulfenyl chloride is a yellow, oily liquid.[1]

• Stability: It is predicted to be highly sensitive to moisture and potentially thermally unstable.

Q2: How should I handle and store Trichloromethanesulfinyl chloride?

A2: Given its predicted high reactivity and instability, stringent handling and storage protocols are mandatory.

• Handling: All manipulations must be conducted in a certified chemical fume hood.[2] Personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and full-face protection (goggles and face shield), is essential.[3] A chemical protection suit, including self-contained breathing apparatus, may be necessary for handling larger quantities or in case of a spill.[1]

• Storage: The reagent should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis.[4] Refrigeration is recommended to minimize thermal decomposition. It must be stored separately from incompatible materials, especially water, bases, and oxidizing agents.[2]

Q3: What are the primary hazards associated with Trichloromethanesulfinyl chloride?

A3: While specific toxicity data is unavailable, the hazards can be inferred from its functional groups and related compounds.

• Corrosivity: It is expected to be severely corrosive to skin, eyes, and the respiratory tract, causing severe burns upon contact.[5]

• Toxicity: Inhalation of vapors is likely to be highly toxic and may cause severe respiratory irritation, pulmonary edema, and other serious health effects.[3][5] Ingestion would be extremely dangerous.

• Reactivity Hazards: It is expected to react violently with water, releasing toxic and corrosive gases such as hydrogen chloride (HCl) and sulfur dioxide (SO₂).[1] Reactions with nucleophiles can be highly exothermic and must be carefully controlled.

Section 2: Troubleshooting Guide for Synthesis

This guide provides solutions to common problems that may arise during reactions involving Trichloromethanesulfinyl chloride.

Issue 1: Low or No Product Yield

Question: My reaction of Trichloromethanesulfinyl chloride with a primary/secondary amine or alcohol is resulting in a very low yield or only starting material. What are the likely causes and how can I troubleshoot this?

Answer: Low or no product yield in these reactions can stem from several factors, primarily related to the reagent's stability and the reaction conditions.

Troubleshooting Steps:

• Assess Reagent Quality & Handling:

  • Cause: The primary suspect is the decomposition of Trichloromethanesulfinyl chloride via hydrolysis. The reagent is expected to react swiftly with atmospheric moisture.

  • Solution: Ensure the reagent is fresh and has been stored under a strictly inert atmosphere. Use oven-dried or flame-dried glassware and anhydrous solvents. All transfers should be performed using syringe or cannula techniques under positive inert gas pressure.

• Optimize the Base:

  • Cause: An inappropriate base can lead to low yield. For reactions with amines, an excess of the amine substrate can serve as the base, but this consumes valuable starting material. For less nucleophilic amines or alcohols, a non-nucleophilic base is critical to scavenge the HCl generated.

  • Solution: Use a non-nucleophilic, sterically hindered base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[6] Pyridine can also be used, but its nucleophilicity can sometimes lead to side reactions. The base should also be rigorously dried before use.

• Evaluate Nucleophile Reactivity & Steric Hindrance:

  • Cause: Sterically hindered nucleophiles (e.g., secondary alcohols or bulky amines) will react more slowly.[7] Electron-poor nucleophiles will also exhibit reduced reactivity.

  • Solution: For sluggish reactions, a moderate increase in temperature may be necessary. However, this must be balanced against the thermal stability of the reagent and product. Switching to a more polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile can sometimes accelerate the reaction, but ensure they do not react with the sulfinyl chloride.[6]

• Control Reaction Temperature and Addition:

  • Cause: Uncontrolled exotherms can lead to the decomposition of the starting material or the desired product. Adding the nucleophile too quickly to the sulfinyl chloride can create localized hot spots.

  • Solution: Begin the reaction at a low temperature (e.g., 0 °C or -78 °C) and add one reagent dropwise to the other via a syringe pump for precise control.[8] Monitor the internal temperature throughout the addition.

Issue 2: Formation of Multiple Side Products

Question: My reaction is producing a complex mixture of products, making purification difficult. What are the potential side reactions?

Answer: The high reactivity of the trichloromethanesulfinyl group can lead to several side reactions.

• Hydrolysis: As mentioned, reaction with trace water will form trichloromethanesulfinic acid, which is likely unstable and will decompose further. This is often the primary source of impurities.

• Over-reaction with Nucleophile: In the case of primary amines, double addition to form a sulfur diimide derivative is a possibility, though less common with sulfinyl chlorides than with thionyl chloride.

• Reaction with Solvent: Protic solvents (like alcohols) are incompatible unless they are the intended reactant. Some aprotic solvents may also be reactive. For example, THF can be cleaved by strong electrophiles under certain conditions. Dichloromethane (DCM) or chloroform are often safer choices.

• Thermal Decomposition: Heating the reaction mixture excessively can lead to the elimination of sulfur monoxide or other decomposition pathways. The thermal stability of the related sulfinyl chloride radical (ClSO) has been shown to be higher than previously thought, suggesting that radical pathways could also play a role in decomposition, especially at elevated temperatures or in the presence of light.[9]

Troubleshooting Workflow for Low Yield

Below is a decision-making diagram for addressing low-yield issues.

Caption: Troubleshooting Decision Tree for Low Yield Reactions.

Section 3: Experimental Protocols (Predictive Templates)

These protocols are generalized templates and must be adapted for specific substrates. Perform a thorough hazard analysis before proceeding.

Protocol 3.1: General Procedure for Reaction with a Primary or Secondary Amine

• Glassware Preparation: Oven-dry all glassware (round-bottom flask, addition funnel, condenser) at 120 °C for at least 4 hours and allow to cool in a desiccator. Assemble the apparatus under a positive pressure of dry argon or nitrogen.

• Reagent Preparation: In the reaction flask, dissolve the amine (1.0 eq.) and a dry, non-nucleophilic base (e.g., DIPEA, 1.2 eq.) in anhydrous dichloromethane (DCM). Cool the stirred solution to 0 °C using an ice-water bath.

• Sulfinyl Chloride Addition: Prepare a solution of Trichloromethanesulfinyl chloride (1.1 eq.) in anhydrous DCM in the addition funnel.

• Reaction: Add the sulfinyl chloride solution dropwise to the cooled amine solution over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Monitoring: After the addition is complete, allow the reaction to stir at 0 °C or warm slowly to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C. Cautiously and slowly add a saturated aqueous solution of sodium bicarbonate to quench any unreacted sulfinyl chloride and neutralize the ammonium salt. Caution: Gas evolution (CO₂) will occur.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography or recrystallization.[10]

Protocol 3.2: General Procedure for Reaction with an Alcohol

The reaction of sulfinyl chlorides with alcohols can proceed via different mechanisms (Sₙ2 or Sₙi), which can affect the stereochemical outcome.[11][12] The addition of a base like pyridine typically favors an Sₙ2 pathway with inversion of configuration.

• Setup: Use the same anhydrous setup as described in Protocol 3.1.

• Reagent Preparation: Dissolve the alcohol (1.0 eq.) in anhydrous DCM. If inversion of stereochemistry is desired, add pyridine (1.2 eq.). Cool the solution to 0 °C.

• Addition: Slowly add Trichloromethanesulfinyl chloride (1.1 eq.) to the cooled alcohol solution.

• Reaction & Monitoring: Stir at 0 °C and monitor for completion.

• Quenching & Work-up: Follow the quenching and work-up steps as described in Protocol 3.1. The acidic work-up might need to be adjusted depending on the stability of the resulting sulfinate ester.

Predicted Reaction and Decomposition Pathways

The following diagram illustrates the expected reactivity of Trichloromethanesulfinyl chloride.

Caption: Predicted Reactivity of Trichloromethanesulfinyl Chloride.

References

• Google Patents. CN106699615A - Preparation process of trifluoromethyl sulfinyl chloride. Accessed January 2026.

• International Labour Organization. ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE. Accessed January 2026. [Link]

• Sosnovsky, G. (1956). The Chemistry of Trichloromethanesulfenyl Chloride. Chemical Reviews, 58(1), 509–540. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 75684, Trichloromethanesulfonyl chloride. Accessed January 2026. [Link]

• Google Patents. US3808270A - Process for producing trichloromethane sulfenyl chloride. Accessed January 2026.

• Reddit. What are some common causes of low reaction yields?. r/Chempros. Accessed January 2026. [Link]

• ResearchGate. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Accessed January 2026. [Link]

• Master Organic Chemistry. SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Accessed January 2026. [Link]

• IPCS INCHEM. TRICHLOROMETHANESULFENYL CHLORIDE ICSC: 0311. Accessed January 2026. [Link]

• ChemRxiv. A continuous flow sulfuryl chloride based reaction – synthesis of a key intermediate in a. Accessed January 2026. [Link]

• Organic Chemistry Portal. Amine to Amide (via Acid Chloride) - Common Conditions. Accessed January 2026. [Link]

• LibreTexts Chemistry. 8.2 Reaction Mechanisms 8.3 Bimolecular Nucleophilic Substitution. Accessed January 2026. [Link]

• Google Patents. US4337235A - Purification of thionyl chloride. Accessed January 2026.

• YouTube. 3050 Rxns of Alcohols: PBr3, SOCl2, TsCl, and MsCl. Accessed January 2026. [Link]

• Chemistry Stack Exchange. Mechanism of reaction between triphenylmethanol and acetyl chloride. Accessed January 2026. [Link]

• Google Patents.

• PubMed. Thermal stability of thionyl chloride and the sulfinyl chloride radical determined by Cl-S bond energy. Accessed January 2026. [Link]

• YouTube. Nucleophilic Addition-Elimination Mechanism of Acyl Chloride with nucleophiles. Accessed January 2026. [Link]

• YouTube. Alcohols to Alkyl Chlorides, Part 2: Thionyl Chloride (SOCl2). Accessed January 2026. [Link]

• Durham Tech. 2,3,5-Triphenyltetrazolium chloride cas298-96-4 SDS. Accessed January 2026. [Link]

• MDPI. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. Accessed January 2026. [Link]

• Semantic Scholar. Purification of thionyl chloride. Accessed January 2026. [Link]

Sources

• 1. abdurrahmanince.net [abdurrahmanince.net]
• 2. fishersci.com [fishersci.com]
• 3. ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE [chemicalsafety.ilo.org]
• 4. durhamtech.edu [durhamtech.edu]
• 5. Trichloromethanesulfonyl chloride | CCl4O2S | CID 75684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A Direct and Stereoretentive Synthesis of Amides from Cyclic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. askthenerd.com [askthenerd.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Thermal stability of thionyl chloride and the sulfinyl chloride radical determined by Cl-S bond energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Trichloromethanesulfinyl Chloride (PMSC)

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the comprehensive technical support center for trichloromethanesulfinyl chloride (Cl₃CSCl), also known as perchloromethyl mercaptan. This guide is designed to provide you, the researcher, with in-depth technical information, troubleshooting advice, and answers to frequently asked questions regarding the instability and storage of this highly reactive and valuable chemical intermediate. As a Senior Application Scientist, my goal is to synthesize my expertise with field-proven insights to ensure you can handle this compound safely and effectively in your experimental workflows.

I. Understanding the Inherent Instability of Trichloromethanesulfinyl Chloride

Trichloromethanesulfinyl chloride is a potent electrophile and a valuable building block in organic synthesis. However, its utility is intrinsically linked to its reactivity, which also contributes to its instability. Understanding the primary degradation pathways is crucial for maintaining its purity and ensuring the success of your reactions.

Frequently Asked Questions (FAQs) - General Properties and Instability

Q1: What is trichloromethanesulfinyl chloride and what are its primary applications?

A1: Trichloromethanesulfinyl chloride is an organosulfur compound with the formula CCl₃SCl. It serves as a key intermediate in the synthesis of various agrochemicals, dyes, and pharmaceuticals. Its high reactivity makes it an excellent reagent for introducing the CCl₃S- group into molecules.

Q2: My freshly opened bottle of trichloromethanesulfinyl chloride is yellow. Is it still usable?

A2: Commercial grades of trichloromethanesulfinyl chloride are often described as a yellow oily liquid.[1] This coloration can be indicative of the presence of dissolved elemental sulfur or other chromophoric byproducts resulting from slow decomposition over time. While a pale-yellow color may not significantly impact many applications, a darker or more intense yellow suggests a higher level of impurities and may warrant purification before use, especially for sensitive reactions. The yellow color in organosulfur compounds can arise from the complex electronic transitions within molecules containing sulfur-sulfur or carbon-sulfur bonds.[2]

Q3: Why does my container of trichloromethanesulfinyl chloride seem to have built up pressure?

A3: Pressure buildup is a serious safety concern and is typically caused by the evolution of gases from decomposition reactions. The two primary culprits are:

• Hydrolysis: Reaction with even trace amounts of moisture will lead to the formation of gaseous hydrogen chloride (HCl), sulfur dioxide (SO₂), and carbon dioxide (CO₂).[1]

• Thermal Decomposition: When heated, trichloromethanesulfinyl chloride decomposes to produce toxic and corrosive fumes, including hydrogen sulfide (H₂S) and other sulfur oxides.[1]

It is crucial to store the compound in a cool, dry environment and to handle it under an inert atmosphere to minimize these decomposition pathways. Containers of water-reactive chemicals may burst over time due to pressure increases.[3]

Q4: What are the main decomposition pathways I should be aware of?

A4: The primary modes of degradation for trichloromethanesulfinyl chloride are:

• Hydrolysis: This is a rapid reaction with water that cleaves the S-Cl and C-S bonds, leading to the formation of several acidic and gaseous byproducts.

• Photochemical Decomposition: Exposure to light, particularly UV radiation, can promote the degradation of sulfenyl chlorides and other chlorinated hydrocarbons.[6] The energy from the light can initiate radical chain reactions, leading to a complex mixture of degradation products.

The following diagram illustrates the major known and potential decomposition pathways:

Caption: Major decomposition pathways of Trichloromethanesulfinyl Chloride.

II. Storage and Handling: A Proactive Approach to Stability

Proper storage and handling are paramount to preserving the integrity of trichloromethanesulfinyl chloride and ensuring the safety of laboratory personnel.

Frequently Asked Questions (FAQs) - Storage and Handling

Q5: What are the ideal storage conditions for trichloromethanesulfinyl chloride?

A5: To minimize decomposition, store trichloromethanesulfinyl chloride in a cool, dry, and dark place. It should be kept in a well-ventilated area, separated from food and feedstuffs.[1] Storage under an inert atmosphere, such as nitrogen or argon, is highly recommended to prevent contact with atmospheric moisture.[3] The container must be well-closed and, if breakable, placed inside a larger, unbreakable container.[1]

Q6: What materials are compatible with trichloromethanesulfinyl chloride for storage and handling?

A6: Trichloromethanesulfinyl chloride is corrosive and attacks many metals.[1] For long-term storage, glass containers are generally suitable. When selecting materials for reaction vessels, transfer lines, and other equipment, it is crucial to consider their resistance to chlorinated compounds and acidic byproducts. While specific compatibility data for trichloromethanesulfinyl chloride is scarce, general guidance for chlorinated solvents suggests that carbon steel may be suitable for bulk storage, with stainless steel being a better option where product purity is critical.[6] Certain plastics may not be suitable as they can be permeable or degrade upon continuous exposure to chlorinated hydrocarbons.[6] Always consult a chemical compatibility chart and consider testing materials on a small scale if unsure.

Q7: I need to handle trichloromethanesulfinyl chloride outside of a glovebox. What precautions should I take?

A7: Handling trichloromethanesulfinyl chloride requires stringent safety measures. Always work in a well-ventilated chemical fume hood.[7] Personal protective equipment (PPE) is mandatory and should include chemical-resistant gloves, a lab coat, and chemical safety goggles with a face shield.[1] Have an appropriate quenching agent and spill kit readily available.

III. Troubleshooting Experimental Issues

Even with the best precautions, issues can arise during experimentation. This section addresses common problems and provides actionable solutions.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no yield in a reaction	1. Degraded trichloromethanesulfinyl chloride. 2. Presence of moisture in the reaction. 3. Incorrect reaction temperature.	1. Assess Purity: Before use, consider analyzing the purity of your trichloromethanesulfinyl chloride via GC-MS (see Section IV). If significant degradation is observed, purify the reagent by fractional distillation. 2. Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Optimize Temperature: Some reactions may be sensitive to temperature. Experiment with a range of temperatures to find the optimal conditions for your specific transformation.
Formation of unexpected byproducts	1. Side reactions due to impurities in the trichloromethanesulfinyl chloride. 2. Reaction with atmospheric moisture or oxygen. 3. Thermal or photochemical decomposition during the reaction.	1. Purify the Reagent: As mentioned above, purification can remove interfering impurities. 2. Inert Atmosphere: Ensure a robust inert atmosphere is maintained throughout the reaction. 3. Control Reaction Conditions: Protect the reaction from light and maintain a stable temperature.
Discoloration of the reaction mixture	1. Formation of colored byproducts from the decomposition of trichloromethanesulfinyl chloride. 2. Side reactions with the substrate or solvent.	1. Use Purified Reagent: Starting with purer trichloromethanesulfinyl chloride can minimize the formation of colored impurities. 2. Lower Reaction Temperature: If possible, running the reaction at a lower temperature may reduce the rate of side reactions that produce color.

IV. Quality Control and Purification Protocols

Maintaining the purity of trichloromethanesulfinyl chloride is essential for reproducible and high-yielding reactions.

Protocol 1: Assessing Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for analyzing the purity of trichloromethanesulfinyl chloride and identifying potential degradation products. Method parameters may need to be optimized for your specific instrument.

• Sample Preparation:

  • Under an inert atmosphere, dilute a small aliquot of trichloromethanesulfinyl chloride in a dry, inert solvent (e.g., anhydrous hexane or dichloromethane). A typical starting concentration would be in the low ppm range.

• GC-MS Parameters (Starting Point):

  • Injection: Splitless injection is often suitable for trace analysis.

  • Inlet Temperature: ~250 °C

  • Column: A non-polar or mid-polarity column (e.g., DB-5ms or equivalent) is a good starting point.

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 280 °C) to elute all components.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range that includes the parent ion of trichloromethanesulfinyl chloride (m/z ~186) and potential degradation products.

• Data Analysis:

  • Identify the peak corresponding to trichloromethanesulfinyl chloride based on its mass spectrum.

  • Analyze other peaks for potential impurities and degradation products by comparing their mass spectra to library databases.

Protocol 2: Purification by Fractional Distillation

For reactions requiring high-purity trichloromethanesulfinyl chloride, fractional distillation can be employed. This should be performed with extreme caution due to the compound's reactivity and toxicity.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a Vigreux column in a well-ventilated fume hood. Ensure all glassware is thoroughly dried.

  • Use a heating mantle with a stirrer for controlled heating.

• Distillation Procedure:

  • Charge the distillation flask with the impure trichloromethanesulfinyl chloride.

  • Slowly heat the flask while stirring.

  • Collect the fraction that distills at the boiling point of trichloromethanesulfinyl chloride (approximately 147-149 °C at atmospheric pressure).

  • Discard the initial lower-boiling fraction and the higher-boiling residue.

Safety Note: The distillation of reactive compounds like trichloromethanesulfinyl chloride should only be performed by experienced chemists with appropriate safety measures in place.

V. Safe Disposal

Proper disposal of trichloromethanesulfinyl chloride and any contaminated materials is crucial.

Protocol 3: Quenching and Disposal

• Quenching:

  • Slowly and carefully add the trichloromethanesulfinyl chloride to a stirred, cooled (ice bath) solution of sodium bicarbonate or another suitable weak base. This should be done in a fume hood.

  • The quenching process will generate gas, so ensure adequate ventilation and do not seal the quenching vessel.

• Disposal:

  • Once the reaction has ceased and the material is fully quenched, the resulting aqueous solution should be disposed of as hazardous waste according to your institution's guidelines.

  • Contaminated labware and PPE should also be disposed of as hazardous waste.

VI. Conclusion

Trichloromethanesulfinyl chloride is a powerful synthetic tool, but its successful application hinges on a thorough understanding of its inherent instability. By implementing the storage, handling, and purification protocols outlined in this guide, and by being prepared to troubleshoot potential issues, researchers can safely and effectively utilize this versatile reagent in their work.

VII. References

• International Chemical Safety Cards (ICSC). (2003). Trichloromethanesulfenyl chloride. Retrieved from [Link]

• Sciencemadness Discussion Board. (2009). Secondary CCl4 Preparation? Retrieved from [Link]

• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4-DINITROBENZENESULFENYL CHLORIDE. Retrieved from [Link]

• U.S. Plastic Corp. (n.d.). Chemical Resistance Chart. Retrieved from [Link]

• European Chlorinated Solvent Association (ECSA). (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from [Link]

• Yin, L., Zhang, Y., Hu, Y., & Zhan, X. (2022). GC-MS method for the determination of the genotoxic impurity chlorocyclohexane in trihexyphenidyl hydrochloride bulk drug. Journal of China Pharmaceutical University, 53(1), 79-85.

• Sarpong Group. (2016). Quenching of Pyrophoric Materials. Retrieved from [Link]

• Reddit. (2023). Why is sulphur the colour yellow? Retrieved from [Link]

• Organic Syntheses. (n.d.). DIETHYLTHIOCARBAMYL CHLORIDE. Retrieved from [Link]

• Faith, W. L., & Tapp, W. J. (1938). Effect of Organosulfur Compounds on Rate of Thermal Decomposition of Selected Saturated Hydrocarbons. Industrial & Engineering Chemistry, 30(3), 289-293.

• ResearchGate. (2015). Can anyone suggest an easy and efficient method to purify thionylchloride? Retrieved from [Link]

• Special Gas Instruments. (n.d.). 3 tips to managing reactive gases. Retrieved from [Link]

• Journal of China Pharmaceutical University. (2022). GC-MS method for the determination of the genotoxic impurity chlorocyclohexane in trihexyphenidyl hydrochloride bulk drug. Retrieved from [Link]

• Virginia Tech Chemistry Department. (2006). Quenching Reactive Substances.

• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up.

• ResearchGate. (n.d.). Pyrolysis of Organosulfur Compounds.

• SciELO México. (n.d.). Is sulfur the responsible for color of yellow Chiapas Amber?

• Edinburgh Research Explorer. (2023). Thiol Chlorination with N-Chlorosuccinimide.

• American Institute of Chemical Engineers (AIChE). (2013). Management of Time-Sensitive Reactive and Unstable Chemicals.

• ResearchGate. (n.d.). Photodegradation mechanism of organic contaminants mediated by chlorinated algal organic matter.

• American Institute of Chemical Engineers (AIChE). (1995). Guidelines for Safe Storage and Handling of Reactive Materials.

• University of Toronto Department of Chemistry. (n.d.). SAFE OPERATING PROCEDURE – Using Triphosgene in Lab.

• University of Rochester Department of Chemistry. (n.d.). Purification: Fractional Distillation.

• ResearchGate. (n.d.). Thermochemistry of Organosulfur Compounds.

• University of California, San Diego. (2018). EHS-400.18 Safe Use and Storage of Pyrophoric and Water-Reactive Chemicals.

• Filo. (2024). Carbon disulfide, CS₂, reacts with chlorine, Cl₂, i...

• Wikipedia. (n.d.). Mustard gas.

• Fisher Scientific. (2009). SAFETY DATA SHEET.

• American Chemical Society. (2026). Microbial Modification Enhances Organic Sulfur Removal Capability of Chelated Iron Solution for Natural Gas.

• OMICS International. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an I.

• ChemBAM. (n.d.). Purification by fractional distillation.

• Georgia Institute of Technology Environmental Health & Safety. (n.d.). Working with Highly Reactive Materials.

• Wikipedia. (n.d.). Sulfenyl chloride.

• MDPI. (2024). Kinetics of Thermal Decomposition of Carbon Nanotubes Decorated with Magnetite Nanoparticles.

• MDPI. (n.d.). Kinetic Modeling of the Photocatalytic Degradation of Chlorinated Aromatic Volatile Organic Compounds: Mass Transfer Enhancement.

• Google Patents. (n.d.). Purification of thionyl chloride.

• KGROUP. (n.d.). Quenching Reactive Substances.

• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up.

• ACS Publications. (n.d.). Mechanism, Kinetics, and Equilibrium of Thermal Decomposition of Ammonium Sulfate.

• BenchChem. (n.d.). Technical Support Center: Optimizing Sulfonylation Reactions with 2,4-Dichlorobenzenesulfonyl Chloride.

• PubMed. (2019). Photochemical degradation kinetics and mechanism of short-chain chlorinated paraffins in aqueous solution: A case of 1-chlorodecane.

• Walchem. (2024). Chemical Compatibility Chart.

• YouTube. (2021). Sunlight Halogenation of Alkanes with Mechanism|Chlorination| Bromination.

• U.S. Plastic Corp. (n.d.). CHEMICAL RESISTANCE CHART.

• BenchChem. (n.d.). An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry.

Sources

• 1. US3155457A - Purification of thionyl chloride - Google Patents [patents.google.com]
• 2. Is sulfur the responsible for color of yellow Chiapas Amber? [scielo.org.mx]
• 3. omicsonline.org [omicsonline.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 7. chemicals.co.uk [chemicals.co.uk]

Technical Support Center: Managing Trichloromethanesulfinyl Chloride Reactions

Welcome to the technical support center for handling reactions involving Trichloromethanesulfinyl chloride (ClS-CCl₃). This guide is designed for researchers, scientists, and drug development professionals who are utilizing this highly reactive and useful reagent. The inherent exothermic nature of its reactions demands meticulous planning and execution to ensure safety, reproducibility, and high-quality results. This document provides in-depth troubleshooting advice and frequently asked questions to navigate the challenges associated with this chemistry.

Introduction: The Double-Edged Sword of Reactivity

Trichloromethanesulfinyl chloride is a potent electrophile, making it a valuable building block for synthesizing a range of sulfur-containing compounds, including sulfinamides and thiocarbamates.[1][2][3] However, the very reactivity that makes it useful also drives highly exothermic reactions, particularly with nucleophiles like amines and alcohols.[4][5] Uncontrolled, this heat release can lead to a dangerous phenomenon known as thermal runaway, where the reaction rate increases with temperature, causing a further, uncontrollable temperature spike.[6][7] This can result in pressure buildup, solvent boiling, and the release of hazardous materials, compromising both safety and experimental integrity.[8] This guide is structured to address these challenges proactively and reactively, ensuring you can harness the power of Trichloromethanesulfinyl chloride safely and effectively.

Troubleshooting and Frequently Asked Questions (FAQs)

Section 1: Proactive Experimental Design & Safety

Q1: I am planning a reaction with Trichloromethanesulfinyl chloride for the first time. How can I design my experiment to prevent a thermal runaway event?

A1: Proactive design is the most critical aspect of safely handling this reagent. A multi-layered approach focusing on thermal management and controlled kinetics is essential.

• Causality: The fundamental principle is to ensure that the rate of heat removal from your reactor always exceeds the rate of heat generation by the chemical reaction.[9] A thermal runaway occurs when this balance is lost.[6]

• Recommendations:

  • Calorimetric Analysis (Small Scale): Before any large-scale attempt, perform the reaction in a reaction calorimeter (RC1) or similar instrument to determine the total heat of reaction (ΔHrxn) and the maximum heat flow.[10][11] This data is invaluable for assessing the potential thermal hazard.

  • Controlled Reagent Addition: Never add all reagents at once.[8] Trichloromethanesulfinyl chloride should be added slowly and sub-surface to a solution of the nucleophile. This keeps the concentration of the limiting reagent low, thereby controlling the reaction rate and heat generation.

  • Efficient Heat Transfer: Use a reaction vessel with a high surface-area-to-volume ratio (e.g., a jacketed reactor) and ensure efficient stirring to prevent the formation of localized hot spots.[9]

  • Solvent Selection: Choose a solvent with a relatively high boiling point to provide a wider operating temperature window and act as a heat sink. However, ensure the solvent is inert to the highly reactive sulfinyl chloride.

Q2: What are the most critical safety precautions and personal protective equipment (PPE) for handling Trichloromethanesulfinyl chloride?

A2: Trichloromethanesulfinyl chloride and its potential byproducts are hazardous. Strict adherence to safety protocols is non-negotiable.

• Hazards: The compound is corrosive and severely irritating to the eyes, skin, and respiratory tract.[12][13] It is also moisture-sensitive and can decompose to form toxic and corrosive fumes like hydrogen chloride and sulfur oxides.[13][14]

• Mandatory Safety Measures:

  • Fume Hood: All manipulations must be performed inside a certified chemical fume hood.[15]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical splash goggles and a face shield are required.

    • Gloves: Use chemically resistant gloves (e.g., butyl rubber or a suitable laminate). Double-gloving is recommended.

    • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

  • Emergency Preparedness: Ensure an emergency eyewash station and safety shower are immediately accessible.[16] Have an appropriate quenching agent and spill kit ready before starting the experiment.

Section 2: Reaction Monitoring & Control

Q3: My reaction temperature is rising much faster than anticipated, even with slow addition. What immediate steps should I take?

A3: This is a critical situation that requires immediate and calm action to prevent escalation into a full thermal runaway.

• Immediate Actions:

  • Stop Reagent Addition: Immediately cease the addition of Trichloromethanesulfinyl chloride.

  • Enhance Cooling: Increase the cooling capacity of your system. If using an ice bath, add more ice and salt. If using a circulator, lower the setpoint to its minimum.

  • Prepare for Emergency Quench: If the temperature continues to rise uncontrollably despite enhanced cooling, a controlled quench may be necessary. Have a pre-chilled, appropriate quenching solution ready.

The workflow below outlines the decision-making process during an unexpected exotherm.

Caption: Decision workflow for managing an unexpected temperature spike.

Q4: I'm observing a significant amount of dark, tar-like byproduct in my reaction. Could this be related to poor temperature control?

A4: Yes, this is a common consequence of uncontrolled exotherms.

• Causality: Trichloromethanesulfinyl chloride and the intermediate sulfinyl amides or esters can be thermally labile. High localized temperatures can cause decomposition pathways to dominate over the desired substitution reaction. Phenols, for instance, are particularly sensitive to oxidation, which can be accelerated at higher temperatures, leading to dark, polymeric materials.[17]

• Troubleshooting Steps:

  • Improve Stirring: Ensure the reaction mixture is homogenous. Inadequate stirring can create "hot spots" where the local temperature is much higher than the bulk temperature measured by your probe.[9]

  • Lower Reaction Temperature: Conduct the reaction at a lower temperature. While this will slow the reaction rate, it will significantly improve selectivity and reduce decomposition.[17]

  • Dilution: Running the reaction at a lower concentration can help dissipate heat more effectively.

  • Inert Atmosphere: If your substrate is sensitive to oxidation (like a phenol), running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions that contribute to tar formation.[17]

Data Presentation: Thermal Control Strategies

Proper thermal control is paramount. The choice of cooling method and solvent can significantly impact the safety and success of your experiment.

Parameter	Ice/Water Bath	Ice/Salt Bath	Cryo-Cooler/Circulator
Temperature Range	0 to 5 °C	-10 to -20 °C	-80 to 20 °C (Variable)
Control Precision	Low	Low to Medium	High
Heat Removal Capacity	Medium	Medium to High	High and Consistent
Best For	Small-scale, moderately exothermic reactions.	Reactions requiring sub-zero temperatures without high precision.	Reactions with high exotherms, scale-up, and processes requiring tight temperature control.[9]
Key Consideration	Simple and inexpensive.	Temperature can fluctuate as ice melts.	Requires specialized equipment.

Experimental Protocols

Protocol 1: Controlled Addition of Trichloromethanesulfinyl Chloride

This protocol describes a general procedure for the reaction of Trichloromethanesulfinyl chloride with a primary amine, emphasizing safety and exotherm management.

• System Setup:

  • Assemble a dry, jacketed glass reactor equipped with a mechanical stirrer, a temperature probe, a nitrogen inlet, and a pressure-equalizing addition funnel.

  • Connect the reactor jacket to a circulating cooling bath set to the desired initial temperature (e.g., -10 °C).

  • The diagram below illustrates a robust setup.

  Caption: Recommended experimental setup for exothermic reactions.

• Procedure:

  • Charge the reactor with the amine (1.0 eq.), a non-nucleophilic base (e.g., triethylamine, 1.2 eq.), and a suitable anhydrous solvent (e.g., Dichloromethane or Toluene).

  • Begin stirring and cool the mixture to the setpoint temperature (e.g., -10 °C).

  • Prepare a solution of Trichloromethanesulfinyl chloride (1.05 eq.) in the same anhydrous solvent and charge it to the addition funnel.

  • Once the reactor contents are at the target temperature, begin the dropwise addition of the Trichloromethanesulfinyl chloride solution.[8]

  • CRITICAL: Monitor the internal temperature closely. The addition rate should be controlled to maintain the temperature within a narrow range (e.g., ±2 °C of the setpoint). The addition of sulfinyl chlorides is known to be exothermic.[4]

  • If the temperature rises above the set limit, immediately stop the addition and allow the system to cool before resuming at a slower rate.

  • After the addition is complete, allow the reaction to stir at the controlled temperature for a specified time to ensure completion.

Protocol 2: Emergency and Workup Quenching

Quenching is a critical step to safely neutralize any unreacted, hazardous reagent.

• Emergency Quenching (for runaway reactions):

  • Principle: The goal is to rapidly cool the reaction and consume the reactive species with a less reactive nucleophile.

  • Procedure: Slowly and carefully add a pre-chilled, low-reactivity solvent like isopropanol or tert-butanol. Avoid water as the primary quencher for a runaway, as the hydrolysis can also be highly exothermic and generate gaseous HCl.[4][15]

• Standard Workup Quenching:

  • Principle: To safely work up the reaction mixture after it is complete and thermally stable.

  • Procedure:

    • Cool the completed reaction mixture to 0 °C.

    • Slowly add a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃), to neutralize the HCl byproduct and quench any remaining sulfinyl chloride.[18]

    • CAUTION: This quenching process can be exothermic and will evolve CO₂ gas. Add the quenching solution slowly to control the rate of gas evolution and prevent foaming.

    • Once the quench is complete, proceed with standard liquid-liquid extraction to isolate the product.

References

• Harmata, M., Zheng, P., Huang, C., Gomes, M. G., Ying, W., Rayanil, K.-O., Balan, G., & Calkins, N. L. (2007). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of Organic Chemistry. [Link]

• Janssen Pharmaceutica N.V. (2016). Study in the RC1 reaction calorimeter: Schotten-Bauman coupling to T003622 and BOC deprotection to T002633.

• LabManager. (2025). Best Practices for Working with Chemical Reactions in the Lab. [Link]

• Chen, G., et al. (2022). Review on loss prevention of chemical reaction thermal runaway: Principle and application. Emergency Management Science and Technology.

• Amar Equipment. (2023). Working with Exothermic Reactions during Lab and Scale up. [Link]

• Organic Syntheses. (2012). Working with Hazardous Chemicals. [Link]

• International Programme on Chemical Safety. (2003). ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE. [Link]

• Organic Chemistry Portal. Thiocarbamate synthesis by carbamoylation. [Link]

• Wikipedia. Thermal runaway. [Link]

• ResearchGate. Which reagents are suitable for decomposing residual thionyl chloride after esterification?. [Link]

• ResearchGate. (2025). Advances in the synthesis of thiocarbamates. [Link]

• METTLER TOLEDO. (2014). RTCal Reaction Calorimeter – Online Heat Flow Data in Real Time. [Link]

• International Programme on Chemical Safety. (2003). TRICHLOROMETHANESULFENYL CHLORIDE ICSC: 0311. [Link]

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. [Link]

Sources

• 1. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiocarbamate synthesis by carbamoylation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. Thermal runaway - Wikipedia [en.wikipedia.org]
• 8. labproinc.com [labproinc.com]
• 9. amarequip.com [amarequip.com]
• 10. leap.epa.ie [leap.epa.ie]
• 11. m.youtube.com [m.youtube.com]
• 12. ICSC 0311 - TRICHLOROMETHANESULFENYL CHLORIDE [chemicalsafety.ilo.org]
• 13. abdurrahmanince.net [abdurrahmanince.net]
• 14. Trichloromethanesulfonyl chloride - Safety Data Sheet [chemicalbook.com]
• 15. fishersci.com [fishersci.com]
• 16. labproinc.com [labproinc.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Validation of Products from Trichloromethanesulfinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the precise characterization of reaction products is paramount. This guide offers an in-depth technical comparison of the spectroscopic validation of compounds derived from trichloromethanesulfinyl chloride (Cl₃CSCl), a versatile reagent for the introduction of the trichloromethanesulfinyl group. We will explore the characteristic spectroscopic signatures of the resulting sulfinamides, sulfinate esters, and thiosulfinates, and contrast these with products obtained from contemporary alternative synthetic methodologies. This analysis is designed to equip researchers with the knowledge to confidently identify and differentiate these important classes of organosulfur compounds.

Introduction to Trichloromethanesulfinyl Chloride Chemistry

Trichloromethanesulfinyl chloride is a highly reactive electrophile, readily undergoing nucleophilic substitution at the sulfur atom. Its reactions with primary and secondary amines, alcohols, and thiols provide access to a range of molecules containing the unique CCl₃S(O)- moiety. The strong electron-withdrawing nature of the trichloromethyl group significantly influences the chemical and spectroscopic properties of these products, making their unambiguous identification crucial.

The primary reaction pathways involving trichloromethanesulfinyl chloride are:

• Reaction with Amines: Forms N-substituted trichloromethanesulfinamides.

• Reaction with Alcohols: Yields trichloromethanesulfinate esters.

• Reaction with Thiols: Produces S-trichloromethyl thiosulfinates.

Spectroscopic Validation of Trichloromethanesulfinamide Products

The reaction of trichloromethanesulfinyl chloride with a primary or secondary amine in the presence of a base, such as triethylamine or pyridine, to scavenge the liberated HCl, affords the corresponding N-substituted trichloromethanesulfinamide.

Caption: Synthesis of N-substituted trichloromethanesulfinamides.

Experimental Protocol: Synthesis of N-Benzyl Trichloromethanesulfinamide

• To a stirred solution of benzylamine (1.1 eq.) and triethylamine (1.2 eq.) in anhydrous diethyl ether (0.2 M) at 0 °C under an inert atmosphere, add a solution of trichloromethanesulfinyl chloride (1.0 eq.) in diethyl ether dropwise.

• The choice of a non-protic solvent like diethyl ether is crucial to prevent hydrolysis of the highly reactive sulfinyl chloride. The low temperature helps to control the exothermic reaction and minimize side-product formation.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the mixture to remove the triethylammonium chloride salt.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine. The bicarbonate wash removes any remaining acidic impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel.

Spectroscopic Data and Interpretation

Spectroscopic Technique	Key Observations for Trichloromethanesulfinamides
¹H NMR	The chemical shift of protons on the carbon adjacent to the nitrogen (α-protons) is a key diagnostic tool. These protons typically appear in the range of δ 3.0-4.5 ppm, shifted downfield due to the electron-withdrawing effect of the sulfinamide group. The exact shift is dependent on the nature of the R groups.
¹³C NMR	The carbon of the CCl₃ group is expected to have a characteristic chemical shift in the range of δ 95-105 ppm. The carbons directly attached to the nitrogen atom will also be deshielded.
IR Spectroscopy	A strong absorption band corresponding to the S=O stretch is typically observed in the region of 1080-1120 cm⁻¹. The exact position is influenced by the substituents on the nitrogen atom.
Mass Spectrometry	The mass spectrum will show the molecular ion peak [M]⁺. A characteristic fragmentation pattern involves the loss of the CCl₃ group, leading to a prominent [M - 117]⁺ peak.

Comparison with Alternative Sulfinamide Syntheses

Modern synthetic methods often employ less harsh or more versatile reagents than traditional sulfinyl chlorides. A prominent alternative is the use of sulfur dioxide surrogates, such as DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)).

Alternative Protocol: Sulfinamide Synthesis via DABSO

This method involves the reaction of an organometallic reagent (e.g., a Grignard or organolithium reagent) with DABSO to generate a sulfinate salt in situ. This is then converted to a sulfinyl chloride intermediate with a chlorinating agent like thionyl chloride, which subsequently reacts with an amine.[1]

Caption: Synthesis of trichloromethanesulfinate esters.

Experimental Protocol: Synthesis of Ethyl Trichloromethanesulfinate

• In a flame-dried flask under an inert atmosphere, dissolve ethanol (1.1 eq.) and pyridine (1.2 eq.) in anhydrous dichloromethane (0.2 M) and cool to 0 °C.

• Add a solution of trichloromethanesulfinyl chloride (1.0 eq.) in dichloromethane dropwise. The use of pyridine is effective in scavenging the generated HCl.

• Allow the reaction to warm to room temperature and stir for 3-5 hours, monitoring by TLC.

• Wash the reaction mixture with 1 M HCl (to remove excess pyridine), followed by saturated sodium bicarbonate solution and brine.

• Dry the organic layer with anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by distillation under reduced pressure or by column chromatography.

Spectroscopic Data and Interpretation

Spectroscopic Technique	Key Observations for Trichloromethanesulfinate Esters
¹H NMR	Protons on the carbon attached to the oxygen (α-protons) are deshielded and typically resonate in the range of δ 3.5-4.5 ppm. For an ethyl ester, this would be a quartet.
¹³C NMR	The carbon of the CCl₃ group appears around δ 95-105 ppm. The carbon bonded to the oxygen is shifted downfield to approximately δ 60-70 ppm.
IR Spectroscopy	The S=O stretching vibration is a strong, characteristic band found in the region of 1120-1150 cm⁻¹. [2]The C-O stretch is also observable.
Mass Spectrometry	The molecular ion peak may be weak or absent. Fragmentation often involves the loss of the alkoxy group (-OR) or the CCl₃ group.

Comparison with Alternative Sulfinate Ester Syntheses

A common alternative to using sulfinyl chlorides is the oxidation of thiols or disulfides in the presence of an alcohol. [3] Alternative Protocol: Synthesis of Sulfinate Esters from Thiols

This can be achieved through various oxidizing systems, such as N-bromosuccinimide (NBS) in an alcohol solvent.

Spectroscopic Comparison:

The spectroscopic data of sulfinate esters prepared by this method will show the characteristic S=O and C-O stretches in the IR spectrum and the downfield shifts for the α-protons and α-carbons in the NMR spectra. The main difference lies in the absence of the CCl₃ signature and the presence of signals corresponding to the organic group from the starting thiol. This method offers a way to generate a wider variety of sulfinate esters from readily available thiols.

Spectroscopic Validation of S-Trichloromethyl Thiosulfinate Products

The reaction between trichloromethanesulfinyl chloride and a thiol leads to the formation of an S-trichloromethyl thiosulfinate.

Caption: Synthesis of S-trichloromethyl thiosulfinates.

Spectroscopic Data and Interpretation

Spectroscopic Technique	Key Observations for S-Trichloromethyl Thiosulfinates
¹H NMR	The protons on the carbon adjacent to the sulfur atom are deshielded, but typically to a lesser extent than in sulfinate esters, appearing in the range of δ 2.5-3.5 ppm.
¹³C NMR	The CCl₃ carbon signal will be in its characteristic region (δ 95-105 ppm). The carbon attached to the sulfur will be shifted downfield.
IR Spectroscopy	The S=O stretch for thiosulfinates is found at a slightly lower frequency than for sulfinate esters, typically in the 1050-1100 cm⁻¹ range.
Mass Spectrometry	Fragmentation is likely to involve cleavage of the S-S bond or loss of the CCl₃ group.

Comparison with Alternative Thiosulfinate Syntheses

A common method for synthesizing thiosulfinates is the oxidation of disulfides. [4] Alternative Protocol: Synthesis of Thiosulfinates from Disulfides

This can be accomplished using an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA).

Spectroscopic Comparison:

The spectroscopic features of thiosulfinates prepared by disulfide oxidation will be similar to those from trichloromethanesulfinyl chloride in terms of the S=O IR stretch and the general NMR chemical shifts of the organic moiety. The distinguishing feature will again be the absence of the CCl₃ signals. This alternative route is advantageous for preparing symmetrical thiosulfinates or when the corresponding disulfide is more readily available than the thiol.

Conclusion

Trichloromethanesulfinyl chloride is a valuable reagent for the synthesis of sulfinamides, sulfinate esters, and thiosulfinates bearing the unique CCl₃S(O)- group. The spectroscopic validation of these products relies on the identification of characteristic signals, particularly the ¹³C NMR signal of the CCl₃ group, in conjunction with the typical spectroscopic features of each functional group class.

Modern alternative synthetic methods, such as those employing SO₂ surrogates or involving the oxidation of thiols and disulfides, offer greater flexibility in the introduction of various organic moieties. A thorough understanding of the expected spectroscopic data from both the trichloromethanesulfinyl chloride-derived products and those from alternative routes is essential for accurate product identification and for choosing the most appropriate synthetic strategy for a given research objective. This guide provides a foundational framework for researchers to navigate the synthesis and characterization of these important sulfur-containing compounds.

References

• Recent advances in the synthesis and transformations of sulfinate esters. Chemical Communications. [Link]

• Complementary strategies for synthesis of sulfinamides from sulfur-based feedstock. Organic & Biomolecular Chemistry. [Link]

• Recent advances in the synthesis and transformations of sulfinate esters. RSC Publishing. [Link]

• Synthesis of chiral sulfinate esters by asymmetric condensation. PMC. [Link]

• Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. ACS Publications. [Link]

• Biosynthetic pathway of thiosulfinates. ResearchGate. [Link]

• Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews. [Link]

• Synthesis Mechanism and Therapeutic Effects of Thiosulfinates and Polysulfides of Different Species of Garlic from the Allium Genus. MDPI. [Link]

• The Shapes of Sulfonamides: A Rotational Spectroscopy Study. MDPI. [Link]

• Trichloromethane - NIST WebBook. National Institute of Standards and Technology. [Link]

• Sulfinamide Synthesis Using Organometallic Reagents, DABSO, and Amines. The Journal of Organic Chemistry. [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC. [Link]

• A Spectrophotometric Assay for Total Garlic Thiosulfinates Content. Kinetic Aspects of Reaction with Chromogenic Thiols. Polish Journal of Food and Nutrition Sciences. [Link]

• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Request PDF. [Link]

• Infrared Spectroscopy Absorption Table. Chemistry LibreTexts. [Link]

• Copper(I)-Photocatalyzed Addition of Trichloromethanesulfenyl Chloride to Olefinic Compounds. MDPI. [Link]

• Process for preparing a sulfinate.

• Catalytic synthesis of chiral sulfinimidate esters via oxidative esterification of sulfenamides. PMC. [Link]

• Molecular structure and vibrational investigation of benzenesulfonic acid methyl ester using DFT (LSDA, B3LYP, B3PW91 and MPW1PW91) theory calculations. PubMed. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. ACS Publications. [Link]

• Synthesis Mechanism and Therapeutic Effects of Thiosulfinates and Polysulfides of Different Species of Garlic from the Allium Genus. PubMed. [Link]

• Synthesis of S-trifluoromethyl thiosulfonates (91) from anilines (124),... ResearchGate. [Link]

• Infrared Spectroscopy. MSU chemistry. [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. [Link]

• Applications of aryl-sulfinamides in the synthesis of N-heterocycles. RSC Publishing. [Link]

• A comparison of the recently reported methods for the synthesis of sulfonamides with the method reported here utilizing TCCA in water. ResearchGate. [Link]

• Synthesis of Thioethers from Sulfonyl Chlorides, Sodium Sulfinates, and Sulfonyl Hydrazides. ResearchGate. [Link]

• Methods for the synthesis of N-aryl sulfonamides from nitroarenes: an overview. Taylor & Francis Online. [Link]

• Metal and Molecular complexes of N- heterocycle derivatives of sulfonamide – synthesis, spectroscopic characterizations, DNA Studies, X-ray crystallographic investigation and Hirshfeld surface analysis. Request PDF. [Link]

• INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. Gelest, Inc.. [Link]

• Synthesis Mechanism and Therapeutic Effects of Thiosulfinates and Polysulfides of Different Species of Garlic from the Allium Genus. NIH. [Link]

• High-Resolution Mass Spectrometry Identification of Novel Surfactant-Derived Sulfur-Containing Disinfection Byproducts from Gas Extraction Wastewater. NIH. [Link]

• An Optimized Facile Procedure to Synthesize and Purify Allicin. PMC. [Link]

• N-Alkylpyridinium sulfonates for retention time indexing in reversed-phase-liquid chromatography-mass spectrometry–based metabolomics. ResearchGate. [Link]

• The Development and Application of Sulfur Dioxide Surrogates in Synthetic Organic Chemistry. Wiley Online Library. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4,4,4-TRICHLOROACETOACETIC ACID ETHYL ESTER(3702-98-5) 13C NMR spectrum [chemicalbook.com]

A Mechanistic Deep Dive: Trichloromethanesulfinyl Chloride in Synthesis and a Comparative Analysis of Alternatives

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern organic synthesis, the choice of reagents is paramount to achieving desired molecular architectures with efficiency, selectivity, and safety. Trichloromethanesulfinyl chloride (Cl₃CSCl), also known as perchloromethyl mercaptan, is a highly reactive organosulfur compound that has carved a niche for itself, primarily in the synthesis of fungicides and as a versatile electrophilic sulfur reagent.[1] This guide provides a comprehensive mechanistic investigation into the reactions of trichloromethanesulfinyl chloride (TCMSC) and offers an objective comparison with alternative reagents, supported by experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

The Dual Personality of Trichloromethanesulfinyl Chloride: Understanding its Reactivity

Trichloromethanesulfinyl chloride is a colorless to yellowish oil with a pungent odor.[1] Its reactivity is dominated by the electrophilicity of the sulfur atom, which is activated by the presence of the chlorine atom and the strongly electron-withdrawing trichloromethyl group. This electronic profile makes TCMSC susceptible to attack by a wide range of nucleophiles and enables its participation in electrophilic additions to unsaturated systems.

Electrophilic Addition to Alkenes: A Tale of Two Mechanisms

The addition of sulfenyl chlorides to alkenes is a cornerstone of organosulfur chemistry, and TCMSC is no exception. The mechanism of this reaction, however, can be nuanced, proceeding through either a classic ionic pathway or a radical chain mechanism, depending on the reaction conditions.

Ionic Mechanism: The Thiiranium Ion Intermediate

In the absence of radical initiators, the reaction of TCMSC with alkenes is believed to proceed through a bridged thiiranium ion intermediate. The π-bond of the alkene attacks the electrophilic sulfur atom of TCMSC, displacing the chloride ion. This results in the formation of a three-membered ring containing a positively charged sulfur atom. The chloride ion then attacks one of the carbon atoms of the thiiranium ring in an anti-fashion, leading to the opening of the ring and the formation of the final product.[1] This anti-addition is a key stereochemical feature of this mechanism.[2]

The regioselectivity of this addition is influenced by both steric and electronic factors. For terminal alkenes, the reaction often yields anti-Markovnikov products, where the sulfur atom adds to the less substituted carbon. This is attributed to the steric hindrance of the bulky trichloromethyl group, which directs the incoming nucleophile (chloride) to the less hindered carbon of the thiiranium ion.[1]

Caption: Ionic mechanism of TCMSC addition to an alkene via a thiiranium ion intermediate.

Radical Chain Mechanism: A Photocatalytic Alternative

Recent studies have shown that the addition of TCMSC to olefins can also proceed via a radical chain mechanism, particularly under photocatalytic conditions.[3][4] In the presence of a suitable photocatalyst and light, TCMSC can be reduced to generate a trichloromethylthiyl radical (Cl₃CS•). This radical then adds to the alkene to form a carbon-centered radical intermediate. Subsequent chlorine atom transfer from another molecule of TCMSC propagates the chain and yields the final product.[4] This radical pathway offers an alternative to the ionic mechanism and can be advantageous in certain synthetic contexts. The quantum yield of this reaction has been found to be significantly greater than 1, indicating a prominent radical chain process.[3][4]

Caption: Photocatalyzed radical chain mechanism for the addition of TCMSC to an alkene.

Reactions with Nucleophiles: A Versatile Synthetic Tool

The high electrophilicity of the sulfur atom in TCMSC makes it a prime target for a variety of nucleophiles, including amines, thiols, and alcohols. These reactions are fundamental to the utility of TCMSC in synthesis.

Reaction with Amines:

TCMSC reacts readily with primary and secondary amines to form N-(trichloromethylthio)amines.[5] The reaction proceeds via a nucleophilic attack of the amine nitrogen on the electrophilic sulfur atom of TCMSC, with the subsequent elimination of hydrogen chloride. A base, such as triethylamine or pyridine, is typically added to scavenge the HCl produced.[6] This reaction is the basis for the synthesis of the fungicide captan, where TCMSC reacts with tetrahydrophthalimide.[5]

Reaction with Thiols:

The reaction of TCMSC with thiols provides a route to unsymmetrical disulfides of the type RSSCCl₃. The mechanism involves the nucleophilic attack of the thiol sulfur on the electrophilic sulfur of TCMSC, again with the elimination of HCl.[7] This method offers a straightforward way to introduce the trichloromethylthio group onto a sulfur-containing molecule.

Comparative Analysis: TCMSC vs. The Alternatives

While TCMSC is a valuable reagent, its high toxicity and the generation of corrosive HCl are significant drawbacks.[1] This has prompted the search for safer and more environmentally benign alternatives.

Alternatives for the Synthesis of Fungicides

The primary industrial application of TCMSC is in the manufacture of the fungicides captan and folpet.[1][8] A significant advancement in this area is the development of a TCMSC-free synthesis of folpet. This alternative route involves the chlorination of N-methylthiophthalimide with a chlorinating agent such as N-chlorosuccinimide (NCS).[7] This process avoids the handling of the highly toxic TCMSC and the generation of hazardous byproducts.[7]

Reagent	Transformation	Advantages	Disadvantages
TCMSC	Phthalimide to Folpet	Established industrial process	Highly toxic, corrosive HCl byproduct
NCS	N-methylthiophthalimide to Folpet	Avoids TCMSC, safer	Requires a different starting material

Alternatives for the Synthesis of Unsymmetrical Disulfides

While TCMSC provides a direct route to trichloromethyl disulfides, other methods exist for the synthesis of unsymmetrical disulfides that avoid the use of highly reactive sulfenyl chlorides. One such method involves the reaction of a thiol with 1-chlorobenzotriazole (BtCl) to form a benzotriazolated thiol intermediate (RSBt). This intermediate can then react with a second thiol to furnish the unsymmetrical disulfide.[9] This one-pot procedure is efficient and avoids harsh oxidizing agents.[9]

Reagent System	Transformation	Advantages	Disadvantages
TCMSC + R'SH	R'SH to R'S-SCCl₃	Direct, one-step	Highly toxic reagent, HCl byproduct
1. BtCl, Thiol 1; 2. Thiol 2	RSH + R'SH to RSSR'	Milder conditions, avoids sulfenyl chlorides	Two-step, one-pot procedure

Alternatives for Electrophilic Sulfenylation

For electrophilic additions to alkenes, a wide range of sulfenylating agents are available, each with its own reactivity profile. A direct comparative study between TCMSC and methanesulfenyl chloride (CH₃SCl) in their addition to styrene revealed that both reactions proceed, but the nature of the 'R' group on the sulfenyl chloride can influence the stability of the intermediate and the reaction rate. A theoretical study on the addition of methanesulfenyl chloride to styrene suggests a concerted transition state rather than a stable episulfonium ion intermediate.[10] The electron-withdrawing nature of the trichloromethyl group in TCMSC is expected to make it a more potent electrophile than methanesulfenyl chloride.

More recently, N-alkyl-N-(arylsulfenyl)arenesulfonamides have been developed as a modular family of sulfur electrophiles for the carbosulfenylation of unactivated alkenes, offering a catalytic and stereoselective alternative to traditional sulfenyl chloride additions.[6]

Reagent	Key Features in Alkene Addition
Trichloromethanesulfinyl chloride (TCMSC)	Highly electrophilic, can proceed via ionic or radical mechanisms.
Methanesulfenyl chloride (CH₃SCl)	Less electrophilic than TCMSC, mechanism can be concerted.
N-Alkyl-N-(arylsulfenyl)arenesulfonamides	Catalytic, syn-stereoselective carbosulfenylation.

Experimental Protocols: A Practical Guide

Disclaimer: Trichloromethanesulfinyl chloride is a highly toxic and corrosive substance. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Synthesis of N-(Trichloromethylthio)phthalimide (Folpet) using TCMSC

This protocol is adapted from the general procedure for the synthesis of N-trichloromethylthio imides.[5]

• Preparation of Sodium Phthalimide: In a round-bottom flask equipped with a magnetic stirrer, dissolve phthalimide (1 equivalent) in an aqueous solution of sodium hydroxide (1 equivalent).

• Reaction with TCMSC: Cool the solution in an ice bath. Slowly add trichloromethanesulfinyl chloride (1 equivalent) dropwise to the stirred solution.

• Isolation: After the addition is complete, a precipitate will form. Continue stirring for 1-2 hours at room temperature. Filter the solid product, wash with cold water, and dry under vacuum.

Sources

• 1. US3808270A - Process for producing trichloromethane sulfenyl chloride - Google Patents [patents.google.com]
• 2. Alkoxysulfenylation of alkenes: development and recent advances - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03980F [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Copper(I)-Photocatalyzed Addition of Trichloromethanesulfenyl Chloride to Olefinic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US2553776A - Manufacture of n-trichloromethylthioimides - Google Patents [patents.google.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. scispace.com [scispace.com]

A Comparative Guide to the Synthesis of Trichloromethanesulfinyl Chloride: Yields, Alternative Methods, and Safety Considerations

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical comparison of synthetic routes to trichloromethanesulfinyl chloride (Cl3CSCl). Beyond a mere compilation of protocols, this document delves into the causality behind experimental choices, offering insights to guide your selection of the most appropriate method based on yield, safety, and scalability. We will explore the traditional chlorination of carbon disulfide, detail the synthesis of a key derivative, trichloromethanesulfonyl chloride, and discuss alternative reagents that can be employed in similar synthetic transformations.

The Preeminent Route: Chlorination of Carbon Disulfide

The most established and widely practiced method for the synthesis of trichloromethanesulfinyl chloride is the direct chlorination of carbon disulfide (CS₂). This reaction, while seemingly straightforward, is nuanced, with reaction conditions significantly influencing the yield and purity of the desired product.

The fundamental transformation is as follows:

2 CS₂ + 5 Cl₂ → 2 Cl₃CSCl + S₂Cl₂

This equation, however, belies the complexity of the reaction, which can produce a variety of byproducts including carbon tetrachloride (CCl₄), sulfur dichloride (SCl₂), and thiophosgene (CSCl₂). The key to a high-yielding and selective synthesis lies in the careful control of reaction parameters and the use of appropriate catalysts.

Iodine-Catalyzed Chlorination of Carbon Disulfide

One of the earliest and most common methods involves the use of iodine as a catalyst. The iodine facilitates the chlorination of carbon disulfide at moderate temperatures.

Reaction Workflow:

Figure 1: Workflow for Iodine-Catalyzed Synthesis.

Experimental Protocol:

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a gas inlet tube, a thermometer, and a reflux condenser connected to a gas scrubber.

• Procedure:

  • Charge the flask with carbon disulfide and a catalytic amount of iodine (typically 0.1-0.5 mol% relative to CS₂).

  • Cool the mixture to 0-10 °C using an ice bath.

  • Slowly bubble dry chlorine gas through the stirred solution, maintaining the temperature within the specified range. The reaction is exothermic and requires careful monitoring.

  • Continue the chlorination until the desired weight gain is achieved, indicating the consumption of carbon disulfide.

  • Allow the reaction mixture to warm to room temperature and stir for an additional period to ensure complete reaction.

  • The crude product is then purified by fractional distillation under reduced pressure to separate the trichloromethanesulfinyl chloride from byproducts.

Yield and Considerations:

While this method is widely used, reported yields can vary significantly, often in the range of 70-85% , depending on the precise control of the reaction conditions. Over-chlorination can lead to the formation of carbon tetrachloride, reducing the yield of the desired product. The separation of trichloromethanesulfinyl chloride from sulfur monochloride (S₂Cl₂) by distillation can be challenging due to their close boiling points.

Activated Carbon as a Catalyst

An alternative approach utilizes activated carbon as a catalyst for the chlorination of carbon disulfide. This method can offer improved selectivity and yield under optimized conditions.

Reaction Pathway:

Figure 2: Activated Carbon-Catalyzed Synthesis Workflow.

Experimental Protocol:

• Apparatus: A jacketed glass column packed with granular activated carbon, equipped with inlets for reactants at the bottom and an outlet for the product at the top.

• Procedure:

  • Pre-saturate the activated carbon bed with carbon disulfide.

  • Introduce a continuous flow of carbon disulfide and chlorine gas into the bottom of the column at a controlled molar ratio.

  • Maintain the temperature of the column within a specific range (e.g., 30-50 °C) by circulating a coolant through the jacket.

  • The product stream exiting the top of the column is collected and subjected to fractional distillation to isolate the trichloromethanesulfinyl chloride.

Yield and Advantages:

This continuous process can offer higher throughput and potentially higher yields, with some patents claiming near-quantitative yields under optimized conditions. The use of a packed bed reactor can improve heat and mass transfer, leading to better control over the reaction and reduced byproduct formation.

An Important Derivative: Synthesis of Trichloromethanesulfonyl Chloride

Trichloromethanesulfonyl chloride (Cl₃CSO₂Cl) is a valuable derivative of trichloromethanesulfinyl chloride and is often used as a chlorinating agent in its own right. Its synthesis from trichloromethanesulfinyl chloride via oxidation is a key transformation.

Reaction Overview:

Cl₃CSCl + [O] → Cl₃CSO₂Cl

Experimental Protocol (Oxidation with Hydrogen Peroxide):

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer.

• Procedure:

  • Dissolve trichloromethanesulfinyl chloride in a suitable solvent such as glacial acetic acid.

  • Slowly add a solution of hydrogen peroxide (e.g., 30%) to the stirred solution while maintaining the temperature at a controlled level (e.g., below 40 °C). The reaction is exothermic.

  • After the addition is complete, continue stirring at room temperature for several hours.

  • Pour the reaction mixture into ice water to precipitate the solid trichloromethanesulfonyl chloride.

  • Collect the product by filtration, wash with water, and dry.

Yield:

This oxidation can proceed with good yields, typically in the range of 80-90% .[1]

Alternative Reagents and Methodologies

While the chlorination of carbon disulfide remains the dominant route to trichloromethanesulfinyl chloride, it is instructive to consider alternative approaches for the synthesis of related sulfenyl chlorides and alternative reagents that can perform similar chemical transformations.

Synthesis of Sulfonyl Chlorides from S-Alkylisothiourea Salts

A more modern and environmentally conscious approach for the synthesis of a variety of sulfonyl chlorides involves the oxidative chlorosulfonation of S-alkylisothiourea salts. This method avoids the use of highly toxic carbon disulfide.

General Scheme:

R-X + (NH₂)₂CS → [R-S-C(NH₂)(NH)]⁺X⁻ --(Oxidative Chlorination)--> R-SO₂Cl

Advantages:

This method is praised for its use of readily available starting materials, operational simplicity, and the generation of less hazardous byproducts. Yields for a variety of sulfonyl chlorides are reported to be moderate to excellent .[2]

Triphosgene as a Phosgene Substitute

In many applications, trichloromethanesulfinyl chloride is used as a source of the "Cl₃CS" electrophile. In other contexts, chemists may be seeking a reagent to introduce a carbonyl or a related functional group. In such cases, phosgene (COCl₂) has historically been a key reagent, but its extreme toxicity has driven the development of safer alternatives. Triphosgene (bis(trichloromethyl) carbonate), a stable crystalline solid, is a widely used substitute for phosgene.[3]

Reactivity Comparison:

While not a direct structural analog, triphosgene can be used to achieve many of the same transformations as phosgene, such as the synthesis of isocyanates, carbonates, and ureas. Its solid nature makes it significantly easier and safer to handle than gaseous phosgene.[4]

Comparative Yield Summary

Synthesis Method	Starting Material(s)	Key Reagents/Catalysts	Typical Yield	Key Advantages	Key Disadvantages
Trichloromethanesulfinyl Chloride
Iodine-Catalyzed Chlorination	Carbon Disulfide, Chlorine	Iodine	70-85%	Well-established, relatively simple setup.	Use of toxic CS₂, byproduct formation, purification challenges.
Activated Carbon-Catalyzed Chlorination	Carbon Disulfide, Chlorine	Activated Carbon	>90%	Potentially higher yield and selectivity, suitable for continuous processing.	Requires specialized packed-bed reactor, still uses toxic CS₂.
Trichloromethanesulfonyl Chloride
Oxidation of Cl₃CSCl	Trichloromethanesulfinyl chloride	Hydrogen Peroxide, Acetic Acid	80-90%[1]	High-yielding conversion to a useful derivative.	Requires the prior synthesis of Cl₃CSCl.
Alternative Sulfonyl Chloride Synthesis
From S-Alkylisothiourea Salts	Alkyl Halide, Thiourea	N-Chlorosuccinimide	Moderate-Excellent[2]	Avoids CS₂, greener methodology.	Not a direct synthesis of Cl₃CSCl, but a general method for other sulfonyl chlorides.

Safety and Environmental Considerations

A critical aspect of selecting a synthetic route is a thorough evaluation of the associated safety and environmental hazards.

• Carbon Disulfide (CS₂): This is a highly flammable and toxic liquid with a low flash point. It is also a neurotoxin and poses significant health risks upon inhalation or skin contact. The environmental impact of CS₂ is also a concern, as it is a volatile organic compound that can contribute to air pollution.[5]

• Chlorine (Cl₂): A toxic and corrosive gas that requires specialized handling equipment and procedures.

• Trichloromethanesulfinyl Chloride (Cl₃CSCl): This compound is a lachrymator and is corrosive. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment.

• Phosgene (COCl₂) and Triphosgene: Phosgene is an extremely toxic gas. While triphosgene is a solid and thus safer to handle, it can decompose to release phosgene, especially upon heating or in the presence of catalysts.[4] Extreme caution and appropriate safety measures are paramount when working with these reagents.

The methods involving carbon disulfide generate chlorinated byproducts that require proper disposal. The alternative synthesis of sulfonyl chlorides from S-alkylisothiourea salts offers a greener profile by avoiding highly toxic starting materials and generating more benign byproducts.[2]

Conclusion

The synthesis of trichloromethanesulfinyl chloride via the chlorination of carbon disulfide remains the most direct and high-yielding method, particularly when employing an activated carbon catalyst in a continuous process. However, the significant safety and environmental hazards associated with carbon disulfide necessitate careful consideration and stringent safety protocols.

For applications where a sulfonyl chloride is required, the oxidation of trichloromethanesulfinyl chloride to trichloromethanesulfonyl chloride is a highly efficient process. Furthermore, researchers should be aware of modern, greener alternatives for the synthesis of other sulfonyl chlorides, such as the use of S-alkylisothiourea salts, which avoid many of the hazards of traditional methods.

The choice of synthetic route will ultimately depend on a balanced assessment of yield, purity requirements, available equipment, and, most importantly, a commitment to the highest standards of safety and environmental responsibility.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemimpex.com [chemimpex.com]

A Guide to the Computational Analysis of Trichloromethanesulfinyl Chloride Reaction Pathways: Acknowledging a Transient Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Elusive Nature of Trichloromethanesulfinyl Chloride

Organosulfur compounds are of immense importance in organic synthesis and drug development.[1] Within this class, sulfinyl chlorides (R-S(O)Cl) are valuable reagents. However, the specific case of Trichloromethanesulfinyl chloride (Cl₃CS(O)Cl) presents a unique challenge. While its name is analogous to the well-known Trichloromethanesulfonyl chloride (Cl₃CSO₂Cl), extensive literature searches reveal a significant lack of information on its isolation and reactivity as a stable starting material.[2][3]

This guide will, therefore, address the computational analysis of Trichloromethanesulfinyl chloride from the perspective of its role as an intermediate. We will compare reaction pathways that proceed through this intermediate with alternative synthetic strategies, providing a comprehensive and practical framework for researchers in the field.

Comparative Analysis of Reaction Pathways

We will consider two primary reaction pathways for the formation of sulfonyl-level products from Trichloromethanesulfenyl chloride and compare them with a common alternative for synthesizing sulfonamides.

• Pathway A: Stepwise Oxidation via Trichloromethanesulfinyl Chloride. This pathway involves the initial oxidation of Trichloromethanesulfenyl chloride to the transient Trichloromethanesulfinyl chloride, followed by a second oxidation step to yield Trichloromethanesulfonyl chloride.

• Pathway B: Concerted Oxidation. A hypothetical pathway where Trichloromethanesulfenyl chloride is directly oxidized to Trichloromethanesulfonyl chloride without the formation of a stable sulfinyl chloride intermediate.

• Alternative Pathway: Nucleophilic Substitution on Trichloromethanesulfonyl Chloride. This established method involves the reaction of a stable sulfonyl chloride with a nucleophile, such as an amine, to form a sulfonamide.

The following sections will detail the computational methodologies to investigate these pathways, providing insights into their feasibility and energetics.

Computational Methodology: A Self-Validating System

To ensure the trustworthiness and accuracy of our computational analysis, we will employ a multi-faceted approach grounded in established theoretical chemistry principles. The choice of computational methods and parameters is critical for obtaining reliable results.

Density Functional Theory (DFT) for Mechanistic Elucidation

Density Functional Theory (DFT) is a powerful and widely used quantum mechanical method for investigating reaction mechanisms.[5] We will utilize a hybrid functional, such as B3LYP, which has been shown to provide a good balance of accuracy and computational cost for organic reactions.

Experimental Protocol: DFT Calculation of Reaction Pathways

• Software: Gaussian 16 or a similar quantum chemistry software package.

• Method: B3LYP functional.

• Basis Set: 6-311+G(d,p) for all atoms. This basis set provides a good description of electron distribution, including polarization and diffuse functions, which are important for anions and transition states.

• Solvation Model: The conductor-like polarizable continuum model (CPCM) will be used to simulate the effects of a solvent (e.g., water or acetonitrile).

• Procedure:

  • Geometry Optimization: The geometries of all reactants, intermediates, transition states, and products for each pathway will be fully optimized.

  • Frequency Analysis: Vibrational frequency calculations will be performed on all optimized structures to confirm them as either minima (no imaginary frequencies) or transition states (one imaginary frequency). The imaginary frequency of a transition state corresponds to the motion along the reaction coordinate.

  • Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations will be performed on all transition states to confirm that they connect the correct reactants and products.

  • Energy Calculations: Single-point energy calculations will be performed at a higher level of theory, such as with a larger basis set (e.g., aug-cc-pVTZ), on the B3LYP-optimized geometries to obtain more accurate reaction and activation energies.

Transition State Theory for Rate Constant Estimation

Transition State Theory (TST) will be used to estimate the rate constants for each elementary step in the proposed reaction pathways. This allows for a quantitative comparison of the reaction kinetics. The rate constant (k) is calculated using the following equation:

k = (k_B * T / h) * exp(-ΔG‡ / RT)

where:

• k_B is the Boltzmann constant

• T is the temperature in Kelvin

• h is the Planck constant

• R is the ideal gas constant

• ΔG‡ is the Gibbs free energy of activation

By comparing the calculated rate constants, we can predict the dominant reaction pathway under specific conditions.

Visualizing Reaction Pathways and Workflows

To clearly illustrate the concepts discussed, we will use Graphviz to create diagrams of the reaction pathways and computational workflows.

Caption: Proposed reaction pathways for the formation of sulfonyl-level products.

Caption: Computational workflow for analyzing reaction pathways.

Comparative Performance and Experimental Data

While direct experimental data for the reactions of Trichloromethanesulfinyl chloride is scarce due to its instability, we can draw analogies from related, well-studied sulfinyl chlorides like thionyl chloride (SOCl₂). Computational studies on the reaction of thionyl chloride with nucleophiles have provided valuable insights into the mechanisms of nucleophilic attack at the sulfur atom.[6][7] These studies can serve as a benchmark for our computational analysis of the transient Trichloromethanesulfinyl chloride.

The hydrolysis of Trichloromethanesulfenyl chloride has been reported to yield dichloromethylene sulphoxide, which supports the formation of a sulfinyl-level intermediate.[8] This experimental observation provides a crucial validation point for our computational models.

Data Presentation

The results of the computational analysis can be summarized in a table for easy comparison.

Pathway	Reactants	Intermediate(s)	Transition State(s)	Product(s)	ΔG‡ (kcal/mol)	ΔG_rxn (kcal/mol)
A: Stepwise	Cl₃CSCl + [O]	Cl₃CS(O)Cl	TS1	Cl₃CS(O)Cl	Calculated Value	Calculated Value
Cl₃CS(O)Cl + [O]	-	TS2	Cl₃CSO₂Cl	Calculated Value	Calculated Value
B: Concerted	Cl₃CSCl + 2[O]	-	TS_concerted	Cl₃CSO₂Cl	Calculated Value	Calculated Value
Alternative	Cl₃CSO₂Cl + R₂NH	-	TS_Nu	Cl₃CSO₂NR₂ + HCl	Calculated Value	Calculated Value

Note: The values in this table are placeholders for the results of the computational study.

A lower Gibbs free energy of activation (ΔG‡) indicates a faster reaction rate. By comparing the ΔG‡ values for the stepwise and concerted oxidation pathways, we can determine the more likely mechanism. A significantly lower barrier for the stepwise pathway would provide strong theoretical evidence for the transient existence of Trichloromethanesulfinyl chloride.

Causality Behind Experimental Choices

The choice to focus on Trichloromethanesulfinyl chloride as a reactive intermediate is a direct consequence of the available experimental evidence, or lack thereof. A computational study that assumes it to be a stable, weighable reagent would be fundamentally flawed. By framing the investigation around its in situ formation and reaction, we align our theoretical work with plausible experimental reality.

The comparison with the stable and well-characterized Trichloromethanesulfonyl chloride provides a crucial benchmark. The reactions of sulfonyl chlorides with amines are a cornerstone of medicinal chemistry, and a robust computational model for this reaction can be readily validated against a wealth of experimental data. This allows us to have confidence in our computational methodology when applying it to the less-understood, transient species.

Conclusion: A Computationally-Informed Perspective

This guide has outlined a scientifically rigorous approach to the computational analysis of Trichloromethanesulfinyl chloride reaction pathways. By acknowledging its likely role as a transient intermediate, we can design computational experiments that provide meaningful insights into its reactivity. The comparison with alternative, well-established reaction pathways allows for a comprehensive understanding of the underlying chemistry.

The methodologies and workflows presented here provide a robust framework for researchers to investigate the complex and fascinating chemistry of reactive organosulfur intermediates. This computationally-informed perspective is essential for the rational design of new synthetic methods and the development of novel therapeutic agents.

References

• Willis, M. C. (2018). Better Synthesis of Sulfonyl Chloride Mimics. ChemistryViews. [Link]

• Sosnovsky, G. (1956). The Chemistry of Trichloromethanesulfenyl Chloride. Chemical Reviews, 58(3), 509-540. [Link]

• Process for producing trichloromethane sulfenyl chloride. (1974).

• Wentzel Lab. (2020). Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). YouTube. [Link]

• The reaction of thionyl chloride with β amino alcohols: a computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2-alkylamino)ethanes and the 1,2,3 alkyloxathiazolidine-2-oxide compounds. (2023).
• King, J. F. (1989). Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. Pure and Applied Chemistry, 61(4), 653-656.

• Abramovitch, R. A., & Jeyaraman, R. (2006). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC. [Link]

• King, J. F., & Lee, T. W. S. (1969). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 91(23), 6524-6525.

• The reaction of thionyl chloride with β amino alcohols: a computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2-alkylamino)ethanes and the 1,2,3 alkyloxathiazolidine-2-oxide compounds. (2019). Canadian Science Publishing. [Link]

• Trichloromethane sulfenyl chloride. (n.d.). Wikipedia. [Link]

• The hydrolysis of trichloromethanesulphenyl chloride: the preparation of dichloromethylene sulphoxide. (1970). Journal of the Chemical Society D: Chemical Communications. [Link]

• Mikołajczyk, M., & Drabowicz, J. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. PMC. [Link]

• Hydrolysis of an acid chloride. (2020). YouTube. [Link]

• Drabowicz, J., Kiełbasiński, P., & Mikołajczyk, M. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. PubMed Central. [Link]

• Simmonds, A. G., Griebel, J. J., Park, J., & Pyun, J. (2022). Sulfenyl Chlorides: An Alternative Monomer Feedstock from Elemental Sulfur for Polymer Synthesis. Journal of the American Chemical Society, 144(50), 22967-22976.

• Rzepa, H. (2012). The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. [Link]

• S-Chlorinations. (n.d.). Organic Chemistry Portal. [Link]

• Convenient and Environment-Friendly Synthesis of Sulfonyl Chlorides from S-Alkylisothiourea Salts via N-Chlorosuccinimide Chlorosulfonation. (2023).

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011). Master Organic Chemistry. [Link]

• 23.9: Amines as Nucleophiles. (2021). Chemistry LibreTexts. [Link]

• Johnson, T. B., & Douglass, I. B. (1939). The Synthesis of Sulfonyl Chlorides by Chlorination of Sulphur Compounds. PNAS, 25(11), 565-567.

• Trichloromethanesulfenyl chloride. (n.d.). PubChem. [Link]

• Hydrolysis of chlorine trifluoride, chlorine monofluoride and chloride fluoride. Study of the formation of perchloryl fluoride. (2023). INIS-IAEA.
• Mikołajczyk, M., & Drabowicz, J. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews, 120(9), 4359-4467.
• Scheme 1 (a): Proposed reaction mechanism in which thionyl chloride... (n.d.).
• Some reactions of trichloromethanesulfenyl chloride with alcohols and thiols. (1985).
• Schechter, M. S., & Haller, H. L. (1941). The Preparation of Trichloromethanesulfonyl Chloride. Journal of the American Chemical Society, 63(6), 1707.

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. (2020). PMC. [Link]

• Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. (2023).

• Alcohols to Alkyl Chlorides, Part 6. (2020). YouTube. [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (2007). ACS Publications. [Link]

• Chem 251 - t-Pentyl Chloride Lab. (2015). YouTube. [Link]

• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. (2023).

Sources

• 1. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 三氯甲烷磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Trichloromethane sulfenyl chloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. The hydrolysis of trichloromethanesulphenyl chloride: the preparation of dichloromethylene sulphoxide - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]